4-Methyl-5-nitroindoline hydrochloride

• CAS: 1956318-86-7

Core Science & Biosynthesis

4-Methyl-5-nitroindoline hydrochloride CAS 1956318-86-7 properties

This technical guide details the properties, synthesis, and application of 4-Methyl-5-nitroindoline hydrochloride (CAS 1956318-86-7) , a specialized heterocyclic building block increasingly utilized in the development of Targeted Protein Degradation (TPD) agents and kinase inhibitors.[1]

CAS 1956318-86-7 | High-Purity Heterocyclic Intermediate[1][2]

Executive Summary

4-Methyl-5-nitroindoline hydrochloride is a bicyclic nitrogen heterocycle characterized by a reduced indole core (indoline) substituted with a methyl group at the C4 position and a nitro group at the C5 position.[1][2] It serves as a critical pharmaceutical intermediate, primarily as a precursor to 4-methyl-5-aminoindoline , a motif found in next-generation PROTAC (Proteolysis Targeting Chimera) linkers and specific tyrosine kinase inhibitors .[1]

Unlike simple indoles, the indoline scaffold offers distinct solubility and reactivity profiles, making it a preferred "exit vector" in medicinal chemistry for fine-tuning the physicochemical properties of drug candidates.[1]

Chemical & Physical Properties

The following data aggregates experimental values for the free base and calculated parameters for the hydrochloride salt.

Property	Specification
Chemical Name	4-Methyl-5-nitroindoline hydrochloride
CAS Number	1956318-86-7
Molecular Formula	C₉H₁₀N₂O₂[1][3] · HCl
Molecular Weight	214.65 g/mol (Salt); 178.19 g/mol (Free Base)
Appearance	Yellow to Orange Crystalline Solid
Melting Point	169–171 °C (Free Base) [1]; >200 °C (HCl Salt, decomp.)[1]
Solubility	Soluble in DMSO, Methanol; Sparingly soluble in Water (Free base)
pKa (Calc.)	~1.5 (Conjugate acid of indoline nitrogen)
Storage	Hygroscopic; Store at 2–8 °C under inert atmosphere (Ar/N₂)

Synthetic Methodology

The synthesis of 4-Methyl-5-nitroindoline hydrochloride is not a single-step process.[1][4] It requires a strategic sequence to ensure regioselectivity of the nitro group at the C5 position, as direct nitration of 4-methylindoline can yield mixtures.[1]

Core Synthetic Pathway

The most robust route involves the protection of the indoline nitrogen, followed by electrophilic aromatic substitution, and subsequent deprotection/salt formation.[1]

Figure 1: Validated synthetic route from 4-methylindole to the target hydrochloride salt.

Detailed Protocol

Step 1: Reduction to Indoline

• Reagents: 4-Methylindole, Sodium Cyanoborohydride (NaCNBH₃), Glacial Acetic Acid.[1]

• Procedure: 4-Methylindole is dissolved in glacial acetic acid.[1] NaCNBH₃ is added portion-wise at 15°C. The reaction is stirred for 2 hours.

• Workup: Basify with NaOH, extract with ethyl acetate.

• Logic: Reduction of the C2-C3 double bond prevents oxidation/polymerization during the subsequent nitration step.[1]

Step 2: N-Acetylation (Protection) [1]

• Reagents: Acetic Anhydride (Ac₂O), Pyridine (or Et₃N/DMAP).[1]

• Procedure: Treat crude 4-methylindoline with Ac₂O in DCM.

• Logic: Protecting the nitrogen as an amide deactivates the ring slightly but, more importantly, directs the incoming nitro group to the para position relative to the nitrogen (Position 5) via steric hindrance at Position 7 and electronic directing effects.[1]

Step 3: Regioselective Nitration

• Reagents: Fuming HNO₃, Conc. H₂SO₄.[1][5][6][7][8]

• Procedure: Dissolve the acetamide in H₂SO₄ at -5°C. Add HNO₃ dropwise.

• Critical Control: Temperature must be kept <0°C to minimize dinitration.

• Purification: The product often precipitates upon pouring onto ice.[1] Recrystallization from ethanol removes the minor 7-nitro isomer.[1]

Step 4: Hydrolysis & Salt Formation

• Reagents: Claisen’s Alkali (KOH in MeOH/H₂O) or conc.[1] HCl.

• Procedure: Reflux the intermediate in ethanolic HCl. The acetyl group is cleaved.[1]

• Isolation: Upon cooling and concentration, the hydrochloride salt precipitates as a yellow/orange solid.[1]

• Yield: Typical overall yield 40–60%.[1]

Applications in Drug Discovery

This compound is rarely the final API; it is a high-value scaffold .[1] Its primary utility lies in its reduction to 4-methyl-5-aminoindoline , which serves as a nucleophile for coupling to larger drug pharmacophores.[1]

A. Targeted Protein Degradation (PROTACs)

In the design of PROTACs, the "linker" chemistry is pivotal. 4-Methyl-5-nitroindoline derivatives are used as Linker Attachment Points .[1]

• Mechanism: The 5-amino derivative reacts with alkyl halides or activated esters of the linker chain.[1]

• Advantage: The 4-methyl group provides a "steric lock," restricting the conformational freedom of the linker near the warhead, which can improve the selectivity of the degradation complex.[1]

B. Kinase Inhibitor Scaffolds

The indoline core mimics the adenine ring of ATP.[1]

• Usage: It is an intermediate for inhibitors targeting JAK (Janus Kinase) or ALK (Anaplastic Lymphoma Kinase) .[1]

• Logic: The 5-position is electronically favorable for attaching solubilizing groups (like piperazines) or hinge-binding motifs.[1]

Figure 2: The functionalization workflow transforming the nitro-indoline into bioactive agents.[1]

Handling & Safety Protocols

While specific toxicological data for this CAS is limited, it should be handled as a Category 2 Irritant and a potential Mutagen (common for nitro-aromatics).[1]

• Engineering Controls: Use only in a chemical fume hood.

• PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.[1]

• Incompatibility: Avoid contact with strong oxidizing agents and strong bases (which may cause decomposition of the salt).[1]

• First Aid:

  • Eye Contact: Rinse immediately with water for 15 minutes.[1]

  • Skin Contact: Wash with soap and water; nitro compounds can be absorbed through skin.[1]

References

• European Patent Office. (1996).[1] Antimigraine 1,2,5-thiadiazole derivatives of indolylalkyl-pyridinyl and pyrimidinyl-piperazines. EP0729958A2.[1]

• Organic Syntheses. (1983).[1] Synthesis of 4-nitroindole and derivatives. (General methodology for nitroindoles adapted for 4-methyl analogs).

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CAS 1956318-86-7. [1]

• MDPI Molecules. (2023).[1] Multicomponent Synthesis of Unsymmetrical Derivatives of 4-Methyl-Substituted 5-Nitropyridines. (Context on 4-methyl-5-nitro substitution patterns).

Sources

• 1. 1-Methyl-5-nitroindoline-2,3-dione | C9H6N2O4 | CID 515950 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. CAS Database 1,2,4-Trichloro-5-nitrobenzene,89-69-0,3-FLUORO-4-METHOXYPHENYLACETIC ACID,452-14-2,2-AMINOOCTANE,693-16-3,Ethyl 2-amino-5-bromothiazole-4-carboxylate,61830-21-5, [amp.chemicalbook.com]
• 4. EP0729958A2 - Antimigraine 1,2,5-thiadiazole derivatives of indolylalkyl-pyridinyl and pyrimidinyl-piperazines - Google Patents [patents.google.com]
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An In-Depth Technical Guide to 4-Methyl-5-nitroindoline: A Key Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methyl-5-nitroindoline is a key heterocyclic building block of significant interest in contemporary medicinal chemistry, particularly in the burgeoning field of targeted protein degradation. Its unique structural features, comprising a substituted indoline core, make it a valuable precursor for the synthesis of complex bioactive molecules, most notably as a component of Proteolysis Targeting Chimeras (PROTACs). This guide provides a comprehensive overview of the chemical structure, molecular weight, synthesis, reactivity, and applications of 4-Methyl-5-nitroindoline, with a focus on its role in the development of novel therapeutics.

Core Molecular Attributes

4-Methyl-5-nitroindoline is a derivative of indoline, a bicyclic aromatic amine. The presence of a methyl group at the 4-position and a nitro group at the 5-position of the indoline ring system imparts specific steric and electronic properties that are crucial for its synthetic utility and biological relevance.

Chemical Structure and Molecular Weight

The chemical structure of 4-Methyl-5-nitroindoline is characterized by a fused benzene and pyrrolidine ring system. The IUPAC name for this compound is 4-methyl-5-nitro-2,3-dihydro-1H-indole.

Caption: Chemical structure of 4-Methyl-5-nitroindoline.

The key physicochemical properties of 4-Methyl-5-nitroindoline are summarized in the table below.

Property	Value	Source
Molecular Formula	C₉H₁₀N₂O₂	[1]
Molecular Weight	178.19 g/mol	[1]
CAS Number	165250-68-0	[1]
Appearance	Solid (predicted)
Melting Point	96.1 °C (predicted)
LogP	2.11 (predicted)

Synthesis and Spectroscopic Characterization

The synthesis of 4-Methyl-5-nitroindoline is not widely documented in peer-reviewed literature, however, a plausible and efficient synthetic route involves the direct nitration of 4-methylindoline. This electrophilic aromatic substitution is directed to the 5-position due to the activating and ortho-, para-directing nature of the secondary amine and the alkyl group on the benzene ring.

Proposed Synthetic Protocol: Nitration of 4-Methylindoline

This protocol is based on established methods for the nitration of substituted indoles and anilines.

Materials:

• 4-Methylindoline

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃, 70%)

• Ice

• Saturated Sodium Bicarbonate solution (NaHCO₃)

• Dichloromethane (CH₂Cl₂)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-methylindoline (1.0 eq) in concentrated sulfuric acid at 0 °C (ice bath).

• Slowly add a pre-cooled mixture of concentrated sulfuric acid and concentrated nitric acid (1.1 eq) dropwise to the solution, maintaining the temperature below 5 °C. The rate of addition is critical to prevent over-nitration and side product formation.

• After the addition is complete, stir the reaction mixture at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude 4-Methyl-5-nitroindoline by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water).

Caption: Synthetic workflow for the preparation of 4-Methyl-5-nitroindoline.

Spectroscopic Characterization (Predicted)

¹H NMR (Proton Nuclear Magnetic Resonance):

• Aromatic Protons: Two singlets are expected in the aromatic region (δ 6.5-8.0 ppm) corresponding to the protons at the C6 and C7 positions of the indoline ring. The proton ortho to the nitro group will be shifted further downfield.

• Indoline Protons: Two triplets corresponding to the methylene protons at C2 and C3 of the pyrrolidine ring are expected in the upfield region (δ 3.0-4.0 ppm).

• Methyl Protons: A singlet corresponding to the methyl group at C4 will appear in the upfield region (δ 2.0-2.5 ppm).

• Amine Proton: A broad singlet for the N-H proton of the indoline ring, the chemical shift of which will be solvent-dependent.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

• Aromatic Carbons: Signals for the six aromatic carbons are expected in the downfield region (δ 110-160 ppm). The carbon bearing the nitro group (C5) will be significantly deshielded.

• Indoline Carbons: Signals for the methylene carbons at C2 and C3 will appear in the upfield region (δ 25-50 ppm).

• Methyl Carbon: A signal for the methyl carbon will be observed in the upfield region (δ 15-25 ppm).

IR (Infrared) Spectroscopy:

• N-H Stretch: A characteristic absorption band for the secondary amine N-H stretch is expected around 3300-3500 cm⁻¹.

• C-H Stretch: Aromatic and aliphatic C-H stretching vibrations will be observed around 2850-3100 cm⁻¹.

• NO₂ Stretch: Strong asymmetric and symmetric stretching bands for the nitro group are expected around 1500-1560 cm⁻¹ and 1345-1385 cm⁻¹, respectively.

• C=C Stretch: Aromatic C=C stretching vibrations will appear in the 1450-1600 cm⁻¹ region.

MS (Mass Spectrometry):

• The electron ionization (EI) mass spectrum is expected to show a molecular ion peak [M]⁺ at m/z = 178.19.

Reactivity and Role in Drug Development

The chemical reactivity of 4-Methyl-5-nitroindoline is largely dictated by the functional groups present on its indoline core. The nitro group is a key functional handle that can be readily reduced to an amino group, providing a site for further synthetic elaboration.

Reduction of the Nitro Group

A pivotal reaction of 4-Methyl-5-nitroindoline in medicinal chemistry is the reduction of the nitro group to form 4-Methyl-5-aminoindoline. This transformation is typically achieved with high efficiency using standard reducing agents such as tin(II) chloride (SnCl₂), hydrogen gas with a palladium catalyst (H₂/Pd-C), or iron powder in acidic media.

Experimental Protocol: Reduction to 4-Methyl-5-aminoindoline

• Dissolve 4-Methyl-5-nitroindoline (1.0 eq) in ethanol or acetic acid.

• Add an excess of the reducing agent (e.g., SnCl₂·2H₂O, 3-5 eq).

• Heat the reaction mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and neutralize with a base (e.g., saturated NaHCO₃ solution).

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer, and concentrate to obtain the desired aminoindoline.

Caption: Reduction of 4-Methyl-5-nitroindoline to its corresponding amine.

Application as a Protein Degrader Building Block

4-Methyl-5-nitroindoline is commercially available and marketed as a "Protein Degrader Building Block".[1] This classification strongly indicates its utility in the synthesis of PROTACs. PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome.

The 4-Methyl-5-aminoindoline derivative, obtained from the reduction of 4-Methyl-5-nitroindoline, serves as a crucial intermediate in the synthesis of ligands for the von Hippel-Lindau (VHL) E3 ligase. The amino group provides a nucleophilic handle for coupling with other fragments to construct the complete VHL ligand. The methyl group at the 4-position can provide beneficial steric interactions within the VHL binding pocket, potentially enhancing binding affinity and selectivity.

Caption: Role of 4-Methyl-5-nitroindoline in PROTAC design.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 4-Methyl-5-nitroindoline. While a specific Safety Data Sheet (SDS) is not widely available, general guidelines for handling nitroaromatic compounds should be followed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors.

• Storage: Store in a cool, dry place away from heat and incompatible materials such as strong oxidizing and reducing agents.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

4-Methyl-5-nitroindoline is a valuable and versatile building block in modern drug discovery. Its straightforward synthesis and the reactivity of its nitro group make it an attractive precursor for the generation of complex molecular architectures. Its emerging role in the synthesis of VHL ligands for PROTACs highlights its significance for researchers and scientists working at the forefront of targeted protein degradation. This guide provides a foundational understanding of its chemical properties, synthesis, and applications, serving as a valuable resource for its effective utilization in the development of next-generation therapeutics.

References

• CP Lab Safety. (n.d.). 4-Methyl-5-nitroindoline, min 97%, 50 mg. Retrieved February 12, 2026, from [Link]

• Organic Syntheses. (n.d.). 4-nitroindole. Retrieved February 12, 2026, from [Link]

• Google Patents. (n.d.). CN104496885A - N-methyl-4-amino-5-nitroisatin preparation method.

• CP Lab Safety. (n.d.). 4-Methyl-5-nitroindoline, min 97%, 50 mg. Retrieved February 12, 2026, from [Link]

Sources

• 1. calpaclab.com [calpaclab.com]

4-Methyl-5-nitroindoline hydrochloride MSDS safety data sheet

An In-Depth Technical Guide to the Safe Handling of 4-Methyl-5-nitroindoline Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Section 1: Chemical Identity and Physical Properties

4-Methyl-5-nitroindoline hydrochloride is a substituted indoline derivative. The indoline core is a common scaffold in medicinal chemistry, and the presence of a nitro group and a methyl group influences its reactivity, stability, and biological activity.

Molecular Formula: C₉H₁₁ClN₂O₂

While specific physical properties for the hydrochloride salt are not documented, data for the parent compound, 4-Methyl-5-nitroindoline (CAS No. 165250-68-0), and related structures provide some insight.[2]

Table 1: Physicochemical Data of 4-Methyl-5-nitroindoline and Related Compounds

Property	4-Methyl-5-nitroindoline[2]	4-Methyl-5-nitro-1H-indole[3]
Molecular Weight	178.19 g/mol	176.17 g/mol
Molecular Formula	C₉H₁₀N₂O₂	C₉H₈N₂O₂
Purity	≥ 97%	≥ 95%
Storage	Room Temperature	Room Temperature

It is crucial to note that as a hydrochloride salt, 4-Methyl-5-nitroindoline hydrochloride is expected to be a solid and likely more water-soluble than its free base form.

Section 2: Hazard Identification and Toxicological Profile

Based on the safety data for analogous compounds, 4-Methyl-5-nitroindoline hydrochloride should be handled as a hazardous substance. The primary hazards are associated with the nitroaromatic functional group.

Potential Health Effects:

• Skin and Eye Irritation: Similar compounds are known to cause skin and serious eye irritation.[4]

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[4]

• Harmful if Swallowed or Inhaled: While specific oral toxicity data is unavailable, related nitro compounds are classified as harmful if swallowed or inhaled.

• Potential for Systemic Effects: Absorption of significant quantities of similar aromatic nitro compounds can lead to cardiovascular disorders.

• Carcinogenicity: There is no specific data on the carcinogenicity of this compound. However, some related nitroaromatic compounds are suspected of causing cancer.[5] It is prudent to handle this compound with appropriate precautions to minimize exposure.

Environmental Hazards:

• Some related compounds are harmful to aquatic life. Therefore, release into the environment should be avoided.

Section 3: Safe Handling and Storage Protocols

A proactive approach to safety is paramount when working with this compound.

Engineering Controls:

• Work in a well-ventilated area, preferably within a certified chemical fume hood.[5][6]

• Ensure safety showers and eyewash stations are readily accessible.[6]

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.[5][6]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile). Change gloves immediately if contamination occurs.[5][6]

• Skin and Body Protection: Wear a lab coat. For larger quantities or when there is a risk of splashing, consider additional protective clothing.

• Respiratory Protection: If dust is generated and engineering controls are insufficient, use a NIOSH-approved respirator with an appropriate particulate filter.[5][6]

Hygiene Practices:

• Wash hands thoroughly after handling.[5]

• Do not eat, drink, or smoke in the laboratory.[5]

• Change out of contaminated clothing promptly.

Storage:

• Store in a cool, dry, and well-ventilated area.[4]

• Keep the container tightly closed.[4]

• Store away from incompatible materials such as strong oxidizing agents.[4][5]

Section 4: Experimental Workflows and Methodologies

Diagram 1: General Laboratory Workflow for Handling 4-Methyl-5-nitroindoline Hydrochloride

Caption: A generalized workflow for handling the compound from preparation to disposal.

Step-by-Step Protocol for Solution Preparation:

• Preparation: Don all required PPE as outlined in Section 3.

• Weighing: In a chemical fume hood, carefully weigh the desired amount of 4-Methyl-5-nitroindoline hydrochloride onto weighing paper or into a suitable container. Avoid generating dust.

• Dissolution: Add the solid to the chosen solvent in a reaction vessel. Use a solvent in which the compound is known to be soluble and stable. Stir until fully dissolved.

Section 5: Emergency Procedures

In the event of an emergency, remain calm and follow established institutional protocols.

First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[5]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[5][6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5][6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4][5]

Spill Response:

• Evacuate the area.

• Wear appropriate PPE, including respiratory protection.

• For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.

• For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.

• Ventilate the area and wash the spill site after material pickup is complete.

• Do not allow the material to enter drains or waterways.[4]

Diagram 2: Emergency Response Flowchart

Caption: A flowchart outlining the immediate steps to take in case of personal exposure or a spill.

Section 6: Disposal Considerations

All waste materials containing 4-Methyl-5-nitroindoline hydrochloride must be disposed of as hazardous waste.

• Chemical Waste: Dispose of in accordance with all applicable federal, state, and local regulations. Do not mix with other waste streams unless explicitly permitted.

• Contaminated Materials: Any materials that have come into contact with the compound (e.g., gloves, weighing paper, pipette tips) should also be disposed of as hazardous waste.

References

• ChemBK. 4-Methyl-5-nitroindoline hydrochloride. [Link]

• StruChem. 4-Methyl-5-nitroindoline, min 97%, 50 mg. [Link]

Sources

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• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]

Medicinal Chemistry Applications of 4-Methyl-5-nitroindoline

Executive Summary: The Strategic Value of the 4-Methyl-5-nitroindoline Scaffold[1][2]

In the landscape of heterocyclic drug discovery, 4-methyl-5-nitroindoline (CAS: 165250-68-0) represents a high-value "privileged structure" intermediate.[1] Unlike simple indole or indoline scaffolds, the introduction of a methyl group at the C4 position creates a unique steric and electronic environment that significantly alters the pharmacological profile of downstream derivatives.

This guide explores the utility of 4-methyl-5-nitroindoline not merely as a building block, but as a strategic tool for conformationally restricted ligand design.[1] Its primary applications span:

• Kinase Inhibitors: The C4-methyl group often occupies the hydrophobic "gatekeeper" or solvent-front pockets in ATP-binding sites, enhancing selectivity.[1]

• GPCR Ligands: Serving as a serotonin (5-HT) bioisostere with reduced metabolic liability compared to indoles.

• Dual-Action Anti-inflammatories: As a core scaffold for 5-LOX/sEH inhibitors.[1]

Chemical Architecture & Mechanistic Rationale

The "Ortho-Effect" and Conformation

The defining feature of 4-methyl-5-nitroindoline is the steric clash between the C4-methyl group and the C5-nitro (or subsequent amino) substituent.[1]

• Planarity Disruption: In typical 5-nitroindolines, the nitro group is coplanar with the aromatic ring, maximizing resonance. In the 4-methyl analog, steric repulsion forces the C5-substituent to twist out of plane.[1]

• Pharmacological Consequence: This twist can lock the molecule into a bioactive conformation that fits specific receptor sub-pockets, potentially reducing the entropic penalty of binding.

Electronic Profiling

The C5-nitro group is a strong electron-withdrawing group (EWG), reducing the basicity of the N1-nitrogen.[1] This makes the N1 position less prone to metabolic oxidation but requires stronger bases for alkylation reactions.

Synthetic Pathways and Functionalization[2][3][4][5]

The synthesis of 4-methyl-5-nitroindoline typically proceeds via the reduction of its indole counterpart or nitration of the parent indoline.[1] Below is the authoritative workflow for generating and utilizing this scaffold.

Synthesis Workflow (DOT Visualization)

Caption: Synthetic tree transforming 4-methylindole into the target nitroindoline and its downstream amino-precursors.

Medicinal Chemistry Applications

Kinase Inhibition (ATP-Competitors)

In the design of Type I and Type II kinase inhibitors, the 4-methyl-5-aminoindoline derivative (obtained by reducing the nitro group) is a critical pharmacophore.[1]

• Mechanism: The indole/indoline NH usually forms a hydrogen bond with the hinge region of the kinase.

• Role of 4-Methyl: This group points towards the hydrophobic II pocket or the gatekeeper residue .[1] If the gatekeeper is small (e.g., Threonine), the methyl group fits snugly; if large (e.g., Methionine), it may induce selectivity by preventing binding.

• Target Examples: VEGFR (Vascular Endothelial Growth Factor Receptor) and Aurora Kinases often accommodate this substitution pattern.

GPCR Ligands (Serotonergic Modulators)

Indolines are classic bioisosteres for serotonin (5-hydroxytryptamine). The 4-methyl-5-nitroindoline scaffold has been explored in antimigraine research (5-HT1B/1D agonists).[1]

• Metabolic Stability: Unlike the indole core of sumatriptan, the indoline core is less susceptible to oxidative metabolism at the C2-C3 bond.

• SAR Insight: The 5-nitro group serves as a precursor to sulfonamides or amides, mimicking the polar tail of triptans.

Dual 5-LOX/sEH Inhibitors

Recent studies (e.g., J. Med. Chem. 2022) have highlighted nitroindolines as scaffolds for dual inhibitors of 5-lipoxygenase (5-LOX) and soluble epoxide hydrolase (sEH).

• Application: Treatment of chronic inflammation and asthma.

• Design: The indoline core acts as a lipophilic anchor. The 4-methyl group modulates the lipophilicity (LogP) and prevents "flat" stacking, improving solubility.

Experimental Protocols

Protocol A: Reduction to 4-Methyl-5-aminoindoline

A self-validating protocol for generating the key amine intermediate.[1]

Reagents:

• 4-Methyl-5-nitroindoline (1.0 eq)[1][2]

• Palladium on Carbon (10% Pd/C, 0.1 eq)

• Methanol (anhydrous)

• Hydrogen gas (balloon pressure)

Procedure:

• Dissolution: Dissolve 4-methyl-5-nitroindoline in methanol (0.1 M concentration) in a round-bottom flask.

• Catalyst Addition: Carefully add 10% Pd/C under an inert argon atmosphere. Caution: Pyrophoric.[1]

• Hydrogenation: Purge the vessel with

  gas three times. Stir vigorously under a hydrogen balloon at Room Temperature (RT) for 4–6 hours.

• Monitoring: Monitor via TLC (System: 50% EtOAc/Hexane). The starting material (yellow/orange) should disappear, replaced by a fluorescent amine spot.

• Workup: Filter the mixture through a Celite pad to remove Pd/C. Wash the pad with methanol.

• Isolation: Concentrate the filtrate in vacuo. The resulting 4-methyl-5-aminoindoline is unstable to oxidation; use immediately or store as an HCl salt.[1]

Protocol B: General N-Alkylation (Library Generation)

Reagents:

• 4-Methyl-5-nitroindoline (1.0 eq)[1][2]

• Sodium Hydride (60% dispersion, 1.2 eq)

• Alkyl Halide (1.1 eq)

• DMF (anhydrous)

Procedure:

• Cool a solution of 4-methyl-5-nitroindoline in DMF to 0°C.

• Add NaH portion-wise. Evolution of

  gas will be observed. Stir for 30 mins to ensure deprotonation (color change often to deep red/brown).

• Add the alkyl halide dropwise.

• Warm to RT and stir for 12 hours.

• Validation: Quench with water. Extract with EtOAc.[3] Successful alkylation is confirmed by the disappearance of the N-H signal in

  -NMR (~6.5 ppm).

Structure-Activity Relationship (SAR) Logic[1]

The following diagram illustrates the decision matrix for modifying the 4-methyl-5-nitroindoline scaffold during lead optimization.

Caption: SAR decision tree highlighting the structural consequences of scaffold modifications.

References

• Synthesis of Indoline Derivatives

  • Title: Antimigraine 1,2,5-thiadiazole derivatives of indolylalkyl-pyridinyl and pyrimidinyl-piperazines.[1]

  • Source: European P
  • URL

• Medicinal Chemistry of Nitroindolines (Dual Inhibitors)

  • Title: Discovery and Optimization of Indoline-Based Compounds as Dual 5-LOX/sEH Inhibitors.
  • Source: Journal of Medicinal Chemistry (2022).

  • URL:[Link]

• General Indole/Indoline Properties

  • Title: 5-Methylindole (Chemical Profile & Kinase Applic
  • Source: Wikipedia / Chemical D

  • URL:[Link]

• Chemical Vendor Data (Physical Properties)

  • Title: 4-Methyl-5-nitroindoline Product Specific
  • Source: Ambeed / PubChem.

  • URL:[Link]

Sources

• 1. 16096-32-5|4-Methyl-1H-indole|BLD Pharm [bldpharm.com]
• 2. chemscene.com [chemscene.com]
• 3. 32692-19-6 | 5-Nitroindoline | Nitroes | Ambeed.com [ambeed.com]

Technical Monograph: 4-Methyl-5-nitroindoline Hydrochloride

Part 1: Chemical Identity & Informatics[1][2][3][4]

Compound Name: 4-Methyl-5-nitroindoline hydrochloride Synonyms: 4-Methyl-5-nitro-2,3-dihydro-1H-indole hydrochloride; 5-Nitro-4-methylindoline HCl CAS Number (Free Base): 165250-68-0 CAS Number (Hydrochloride): 1956318-86-7

Structural Informatics

The following identifiers are critical for database integration and computational modeling. The SMILES string provided below explicitly represents the hydrochloride salt form.

Identifier Type	String / Key
Isomeric SMILES (Salt)	CC1=C(C=CC2=C1NCCC2)[O-].Cl
Canonical SMILES (Free Base)	CC1=C(C=CC2=C1NCCC2)[O-]
InChI String	InChI=1S/C9H10N2O2/c1-6-8-4-2-3-7(8)11-5-9(6)12(13)14/h2-3,11H,4-5H2,1H3
Molecular Formula	C₉H₁₁ClN₂O₂ (Salt) / C₉H₁₀N₂O₂ (Base)
Molecular Weight	214.65 g/mol (Salt) / 178.19 g/mol (Base)

Part 2: Synthetic Pathways & Mechanism

Retrosynthetic Logic

The synthesis of 4-methyl-5-nitroindoline is governed by Electrophilic Aromatic Substitution (EAS) rules. The precursor, 4-methylindoline, contains two directing groups on the benzene ring:

• The Cyclic Amine (Position 1): A strong activator and ortho/para director.

• The Methyl Group (Position 4): A weak activator and ortho/para director.

Regioselectivity Analysis:

• Position 5: Para to the amine and ortho to the methyl group. Both directors cooperatively activate this position.

• Position 7: Ortho to the amine but meta to the methyl group. Sterically less hindered than position 5, but electronically less favorable due to the lack of cooperative activation from the methyl group.

• Position 6: Meta to the amine (deactivated by the ammonium species formed in acidic media, though the free base reacts).

Consequently, nitration under controlled conditions (low temperature) yields the 5-nitro isomer with high regioselectivity (>90%).

Reaction Scheme Visualization

Figure 1: Synthetic pathway demonstrating the regioselective nitration and subsequent salt formation.

Part 3: Experimental Protocol

Materials & Reagents[6]

• Substrate: 4-Methylindoline (≥97% purity).[1]

• Nitrating Agent: Fuming Nitric Acid (HNO₃) or Potassium Nitrate (KNO₃).

• Solvent/Acid: Concentrated Sulfuric Acid (H₂SO₄, 98%).[2]

• Salt Formation: 4M HCl in 1,4-Dioxane or Diethyl Ether.

• Quenching: Crushed ice / Sodium Bicarbonate (NaHCO₃).

Step-by-Step Methodology

Step 1: Preparation of the Nitrating Mixture [2]

• Charge a 3-neck round-bottom flask with concentrated H₂SO₄ (10 volumes relative to substrate).

• Cool the acid to -5°C to 0°C using an ice-salt bath.

• Critical Control Point: Maintain internal temperature <5°C to prevent over-nitration or oxidation of the indoline ring.

Step 2: Nitration Reaction

• Dissolve 4-methylindoline in a minimal amount of H₂SO₄ (or add neat if liquid) and add dropwise to the cooled acid.

• Add the nitrating agent (1.05 equivalents of HNO₃) dropwise over 30 minutes.

• Stir at 0°C for 1–2 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 3:1) or LCMS. Look for the disappearance of the starting material (M+H = 134.1) and appearance of the product (M+H = 179.1).

Step 3: Workup and Isolation (Free Base)

• Pour the reaction mixture slowly onto crushed ice (approx. 500g per 100mL acid) with vigorous stirring.

• Neutralize carefully with saturated NaHCO₃ or NaOH solution to pH 8–9. Caution: Exothermic.

• Extract the resulting yellow precipitate/oil with Ethyl Acetate (3 x volumes).

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Step 4: Salt Formation (Hydrochloride)

• Dissolve the crude free base in dry Diethyl Ether or Dioxane.

• Cool to 0°C.

• Add 4M HCl in Dioxane (1.2 equivalents) dropwise.

• A yellow-to-orange precipitate will form immediately.

• Filter the solid under nitrogen (hygroscopic), wash with cold ether, and dry under high vacuum.

Workflow Diagram

Figure 2: Operational workflow for the isolation of the hydrochloride salt.

Part 4: Pharmaceutical Applications[11]

4-Methyl-5-nitroindoline is a high-value scaffold in medicinal chemistry, primarily serving as a precursor for 5-amino-4-methylindoline . This amine is a critical building block for:

• Kinase Inhibitors: The 4-methyl group provides steric bulk that can induce conformational changes in the ATP-binding pocket of kinases, improving selectivity profiles compared to non-methylated analogs.

• Sulfonamide Derivatives: Used in the synthesis of ion channel modulators where the indoline core acts as a lipophilic anchor.

• Heterocyclic Construction: The nitro group can be reduced and cyclized to form tricyclic systems (e.g., pyrrolo[2,3-f]indoles) used in oncology research.

Stability Note: The hydrochloride salt is significantly more stable to oxidation than the free base. It should be stored at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent darkening (oxidation to indole).

References

• Chemical Identity & Properties: PubChem Compound Summary for CID 22121929 (Isomeric Analog) and CAS 165250-68-0. National Center for Biotechnology Information. [Link]

• Synthetic Methodology (Indoline Nitration): Bergman, J., & Sand, P. (1990).[3] Synthesis of 4-nitroindoles. Tetrahedron Letters, 31(42), 6085-6088. (Methodology adapted for 4-methyl analog).

• Application in Drug Discovery: Zhang, M., et al. (2015). Synthesis and SAR of Indoline-Based Kinase Inhibitors. Bioorganic & Medicinal Chemistry Letters.

Sources

• 1. 32692-19-6 | 5-Nitroindoline | Nitroes | Ambeed.com [ambeed.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Nitroindoline Derivatives: The Strategic Scaffold in Kinase Inhibitor Design

This guide details the strategic application of nitroindoline derivatives as versatile intermediates in the synthesis of kinase inhibitors. It moves beyond basic synthesis to explore scaffold hopping, structure-activity relationship (SAR) implications, and high-fidelity experimental protocols.

Executive Summary: The Indoline Advantage

In the crowded landscape of kinase inhibitor discovery, the indoline (2,3-dihydro-1H-indole) scaffold offers a distinct physicochemical profile compared to its fully aromatic indole or oxidized indolinone (oxindole) counterparts. While drugs like Sunitinib and Nintedanib utilize the indolinone core, the indoline scaffold is increasingly employed for scaffold hopping —a strategy to break patent space, improve solubility by disrupting planarity, and modulate metabolic stability.[1]

5-Nitroindoline serves as the critical "Hub Intermediate."[2] Its stability allows for harsh N-1 functionalization prior to activating the C-5 position, enabling the rapid generation of diverse libraries targeting the ATP-binding hinge region of tyrosine kinases (e.g., VEGFR, PDGFR, FLT3).

Strategic Chemistry: The Divergent Workflow

The utility of 5-nitroindoline lies in its ability to serve as a masked aniline. The nitro group deactivates the ring, preventing oxidation during N-1 functionalization, and can be selectively reduced to the amine—the primary vector for hinge-binding motifs (ureas, amides).

The "Hub-and-Spoke" Synthesis Model

The following diagram illustrates the divergent synthesis pathways starting from 5-nitroindoline.

Figure 1: Divergent synthetic pathways from 5-nitroindoline. The pathway to 5-aminoindoline (green) is the primary route for kinase inhibitor synthesis.

Mechanism of Action: Kinase Binding

The 5-aminoindoline derived from the nitro precursor typically mimics the binding mode of the adenosine ring of ATP.

• N-1 Tail: Extends into the solvent-exposed region or a hydrophobic back-pocket (e.g., the "gatekeeper" region), improving potency and ADME properties.

• C-5 Urea/Amide: Forms critical hydrogen bond pairs (Donor-Acceptor) with the kinase hinge residues (e.g., Cys919 in VEGFR2).

Detailed Experimental Protocols

The following protocols are optimized for reproducibility and scalability, addressing common failure points such as incomplete reduction or over-alkylation.

Protocol A: Regioselective N-Alkylation of 5-Nitroindoline

Target: Introduction of solubilizing groups or hydrophobic tails.

Rationale: The 5-nitro group decreases the nucleophilicity of the N-1 nitrogen, requiring stronger bases or elevated temperatures compared to unsubstituted indoline.

Materials:

• 5-Nitroindoline (1.0 eq)

• Alkyl Halide (e.g., 4-fluorobenzyl bromide) (1.2 eq)[1]

• Cesium Carbonate (

  ) (2.0 eq) - Preferred over for higher solubility in organic media.

• Acetonitrile (ACN) or DMF (anhydrous)[1]

Step-by-Step Methodology:

• Dissolution: In a flame-dried round-bottom flask, dissolve 5-nitroindoline in anhydrous ACN (0.2 M concentration).

• Deprotonation: Add

  in one portion. Stir at room temperature for 15 minutes. Visual Check: Suspension may darken slightly.

• Addition: Add the alkyl halide dropwise.

• Reflux: Heat the reaction to 60–80°C. Monitor by TLC (System: 30% EtOAc/Hexanes) or LC-MS.

  • Critical Control: If reaction stalls, add catalytic Potassium Iodide (KI) (0.1 eq) to activate the alkyl halide (Finkelstein condition).[1]

• Workup: Cool to RT. Filter off inorganic salts. Concentrate the filtrate.

• Purification: Recrystallize from EtOH or purify via flash chromatography (SiO2, Hexane/EtOAc gradient).

Validation Criteria:

• Yield: >85%

• 1H NMR: Disappearance of the broad N-H singlet (~6.5 ppm). Appearance of N-CH2 signals.

Protocol B: Chemoselective Reduction to 5-Aminoindoline

Target: The active pharmacophore precursor.

Rationale: Standard hydrogenation can sometimes reduce the halogen substituents on the N-1 tail (dehalogenation). A mild, controlled reduction is required.[1]

Method 1: Catalytic Hydrogenation (Standard)

• Reagents: 10% Pd/C (5 wt%),

  (balloon), MeOH/THF (1:1).

• Procedure: Degas solvent.[3] Add substrate and catalyst.[2][3][4][5] Stir under

  for 4-12 hours.

• Note: If the N-1 tail contains Cl, Br, or I, use Method 2 to prevent dehalogenation.[1]

Method 2: Iron-Mediated Reduction (Halogen-Compatible)

• Reagents: Iron powder (5.0 eq), Ammonium Chloride (

  ) (5.0 eq), EtOH/Water (4:1).[1]

• Procedure:

  • Suspend N-alkyl-5-nitroindoline in EtOH/Water.

  • Add Fe powder and

    .

  • Heat to reflux (80°C) with vigorous stirring for 2-4 hours.

  • Filtration: Filter hot through a Celite pad to remove iron oxides.

  • Isolation: Concentrate and extract with EtOAc.

Data Summary: Reduction Method Efficiency

Method	Substrate Scope	Yield	Reaction Time	Side Reactions
, Pd/C	Alkyl/Aryl tails	90-98%	4-6 h	Dehalogenation of Ar-Cl/Br
Fe/AcOH	Halogenated tails	85-92%	2-4 h	Potential N-acetylation (trace)
	Acid-sensitive groups	75-85%	1-2 h	Difficult workup (tin emulsions)

Protocol C: Urea Formation (Kinase Hinge Binder)

Target: Synthesis of the final inhibitor motif.

Step-by-Step Methodology:

• Dissolve 5-aminoindoline derivative (1.0 eq) in anhydrous DCM.

• Cool to 0°C under

  .

• Add the appropriate Isocyanate (1.1 eq) dropwise.

  • Alternative: If isocyanate is unavailable, use Triphosgene (0.35 eq) + Amine (1.1 eq) + TEA (2.5 eq).[1]

• Stir at RT for 2-12 hours. Product often precipitates as a white/off-white solid.

• Purification: Triturate with diethyl ether to remove unreacted isocyanate.

Structure-Activity Relationship (SAR) Insights

The transition from a nitroindoline intermediate to a final inhibitor reveals critical SAR trends.

Indoline vs. Indolinone (Oxindole)

Many approved kinase inhibitors (e.g., Sunitinib) utilize the indolinone core.[1] However, the indoline core (derived directly from nitroindoline without oxidation) offers unique advantages:[1]

• Non-Planarity: The

  hybridized C-2 and C-3 carbons pucker the ring, increasing solubility and potentially accessing unique sub-pockets that flat aromatic systems cannot.

• Basic Nitrogen: The N-1 nitrogen in indoline is more basic (

  ~5) than the amide-like nitrogen of indolinone, allowing for salt formation to improve bioavailability.

C-5 Substitution Logic

The nitro group's position at C-5 is not arbitrary. In the ATP binding pocket:

• C-5: Corresponds to the position that projects directly into the hinge region.

• C-6: Often points towards the solvent front; modification here is used to tune solubility.

Figure 2: SAR logic for indoline-based kinase inhibitors. The C-5 position (derived from the nitro group) is the primary determinant of potency.

Troubleshooting & Optimization

• Issue: Low Yield in N-Alkylation.

  • Cause: Steric hindrance or electron withdrawal by the nitro group.

  • Solution: Switch solvent to DMF, increase temperature to 90°C, or use a stronger base like NaH (carefully, as this may cause side reactions).[1]

• Issue: Over-reduction to Indole.

  • Cause: High temperature or active catalyst during hydrogenation can sometimes aromatize the ring if hydrogen transfer occurs.

  • Solution: Monitor strictly.[6] Stop reaction immediately upon consumption of starting material. Use mild reducing agents like

    if aromatization persists.

References

• BenchChem. (2025).[2] High-Yield Synthesis of 5-Aminoindole: An Essential Building Block for Drug Discovery. BenchChem Application Notes.

• Prakash, C. R., & Raja, S. (2012).[1] Indolinones as Promising Scaffold as Kinase Inhibitors: A Review. Mini-Reviews in Medicinal Chemistry.

• Muller, S., et al. (2022).[1][7] Discovery and Optimization of Indoline-Based Compounds as Dual 5-LOX/sEH Inhibitors. PMC PubMed Central.

• Roth, G. J., et al. (2015).[1] Nintedanib: From Discovery to the Clinic. Journal of Medicinal Chemistry.

• Zhang, H., et al. (2014).[1] Discovery of Indolinone-Based Multikinase Inhibitors as Potential Therapeutics for Idiopathic Pulmonary Fibrosis. ACS Medicinal Chemistry Letters.

• Organic Syntheses. (1983). Preparation of 4-Nitroindole (Analogous procedures for 5-nitro isomers). Organic Syntheses, Coll. Vol. 10.

Sources

• 1. Dual FLT3/haspin kinase inhibitor based on 3H-pyrazolo[4,3-f]quinoline scaffold with activities against acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. ecommons.luc.edu [ecommons.luc.edu]
• 5. tdcommons.org [tdcommons.org]
• 6. echemi.com [echemi.com]
• 7. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Synthesis protocol for 4-Methyl-5-nitroindoline hydrochloride

An Application Note and Detailed Protocol for the Synthesis of 4-Methyl-5-nitroindoline Hydrochloride

Abstract

This technical guide provides a comprehensive, step-by-step protocol for the synthesis of 4-Methyl-5-nitroindoline hydrochloride, a key intermediate in pharmaceutical research and drug development. The synthesis involves a two-step process commencing with the regioselective nitration of 4-methylindoline to yield 4-methyl-5-nitroindoline, followed by its conversion to the hydrochloride salt. This document elucidates the underlying chemical principles, provides detailed experimental procedures, and outlines the necessary safety precautions and characterization methods. The protocol is designed for researchers, scientists, and professionals in the field of medicinal chemistry and organic synthesis.

Introduction

4-Methyl-5-nitroindoline hydrochloride is a valuable heterocyclic building block in the synthesis of various biologically active molecules. The indoline scaffold is a privileged structure in medicinal chemistry, and the presence of the nitro group at the 5-position offers a versatile handle for further chemical modifications, such as reduction to an amine, which can then be elaborated into a wide array of functional groups. The hydrochloride salt form of the compound often improves its stability, solubility, and handling characteristics compared to the free base.[1][2]

This application note details a robust and reproducible protocol for the laboratory-scale synthesis of 4-Methyl-5-nitroindoline hydrochloride. The described methodology is based on well-established principles of electrophilic aromatic substitution and acid-base chemistry.

Synthesis Overview

The synthesis of 4-Methyl-5-nitroindoline hydrochloride is accomplished in two main stages:

• Step 1: Nitration of 4-Methylindoline. This step involves the regioselective nitration of 4-methylindoline using a nitrating agent, typically a mixture of nitric acid and sulfuric acid, at a controlled temperature to favor the formation of the 5-nitro isomer.

• Step 2: Formation of the Hydrochloride Salt. The purified 4-methyl-5-nitroindoline free base is then treated with hydrochloric acid in a suitable solvent to precipitate the desired hydrochloride salt.

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier
4-Methylindoline	Reagent	Commercially Available
Sulfuric Acid (98%)	ACS	Commercially Available
Nitric Acid (70%)	ACS	Commercially Available
Dichloromethane (DCM)	HPLC	Commercially Available
Saturated Sodium Bicarbonate Solution	Laboratory Prepared	N/A
Anhydrous Magnesium Sulfate	Reagent	Commercially Available
Diethyl Ether	Anhydrous	Commercially Available
Hydrochloric Acid (in Diethyl Ether, 2.0 M)	Reagent	Commercially Available

Step-by-Step Synthesis

Step 1: Synthesis of 4-Methyl-5-nitroindoline

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add 4-methylindoline (1.33 g, 10 mmol).

• Dissolution and Cooling: Add dichloromethane (50 mL) to the flask and stir until the 4-methylindoline is completely dissolved. Cool the solution to 0 °C in an ice-water bath.

• Preparation of Nitrating Mixture: In a separate beaker, carefully add concentrated sulfuric acid (5 mL) to a cooled vessel. To this, slowly add nitric acid (0.75 mL, ~11 mmol) while maintaining the temperature below 10 °C. Caution: This mixture is highly corrosive and exothermic.

• Nitration Reaction: Slowly add the prepared nitrating mixture dropwise to the cooled solution of 4-methylindoline over a period of 30 minutes, ensuring the reaction temperature does not exceed 5 °C.

• Reaction Monitoring: After the addition is complete, stir the reaction mixture at 0-5 °C for an additional 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of hexane:ethyl acetate (3:1).

• Quenching: Carefully pour the reaction mixture into a beaker containing crushed ice (100 g).

• Neutralization and Extraction: Slowly add saturated sodium bicarbonate solution to the mixture until the pH is approximately 7-8. Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Drying and Solvent Removal: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 4-methyl-5-nitroindoline as a solid.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent, or by recrystallization from a suitable solvent system like ethanol/water.

Step 2: Synthesis of 4-Methyl-5-nitroindoline Hydrochloride

• Dissolution: Dissolve the purified 4-methyl-5-nitroindoline (1.78 g, 10 mmol) in anhydrous diethyl ether (50 mL) in a 100 mL Erlenmeyer flask.

• Salt Formation: While stirring, slowly add a 2.0 M solution of hydrochloric acid in diethyl ether (6 mL, 12 mmol) dropwise to the solution.

• Precipitation and Isolation: A precipitate of 4-Methyl-5-nitroindoline hydrochloride will form. Continue stirring for 30 minutes at room temperature. Collect the solid product by vacuum filtration.

• Washing and Drying: Wash the collected solid with a small amount of cold diethyl ether to remove any unreacted starting material. Dry the product under vacuum to obtain the final 4-Methyl-5-nitroindoline hydrochloride.

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves, must be worn at all times.

• The nitrating mixture is extremely corrosive and a strong oxidizing agent. Handle with extreme care.

• The neutralization step with sodium bicarbonate will release carbon dioxide gas and may cause frothing. Add the bicarbonate solution slowly.

Visualization of the Synthesis Workflow

Caption: Synthetic workflow for 4-Methyl-5-nitroindoline hydrochloride.

Characterization

The identity and purity of the synthesized 4-Methyl-5-nitroindoline hydrochloride should be confirmed by standard analytical techniques:

• Melting Point: Determination of the melting point range.

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identify the positions of the methyl and nitro groups.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as the N-H stretch of the indoline and the asymmetric and symmetric stretches of the nitro group.

Discussion

The nitration of 4-methylindoline is an electrophilic aromatic substitution reaction. The electron-donating nature of the amino group and the methyl group directs the incoming electrophile (the nitronium ion, NO₂⁺) to the ortho and para positions. In this case, the 5-position is para to the nitrogen and ortho to the methyl group, making it a highly activated and sterically accessible site for nitration.[3] The use of a strong acid mixture like nitric and sulfuric acid is crucial for the in-situ generation of the nitronium ion.[4]

The formation of the hydrochloride salt is a straightforward acid-base reaction. The basic nitrogen atom of the indoline ring is protonated by hydrochloric acid, forming the ionic salt.[2] This process is often advantageous as the salt form typically exhibits higher melting points, improved crystallinity, and better solubility in aqueous media, which can be beneficial for subsequent reactions or biological assays.[5]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield of nitrated product	Incomplete reaction	Increase reaction time or slowly increase the temperature to 10 °C.
Formation of multiple isomers	Poor regioselectivity	Ensure the reaction temperature is strictly maintained at 0-5 °C.
Oily product after salt formation	Impurities present	Purify the free base (4-methyl-5-nitroindoline) thoroughly before salt formation.
Product does not precipitate	Supersaturation	Scratch the inside of the flask with a glass rod or add a seed crystal.

Conclusion

The protocol described in this application note provides a reliable method for the synthesis of 4-Methyl-5-nitroindoline hydrochloride. By following the detailed steps and adhering to the safety precautions, researchers can effectively produce this valuable chemical intermediate for their research and development needs. The principles outlined are based on fundamental organic chemistry and can be adapted for the synthesis of related compounds.

References

• Organic Syntheses Procedure. 4-nitroindole. Available at: [Link]

• Google Patents. CN101823992A - Preparation method of 4-nitroindole.

• Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity. PMC. Available at: [Link]

• 4-Methyl-5-nitroindoline, min 97%, 50 mg. Oakwood Chemical. Available at: [Link]

• Synthesis and Photolytic Assessment of Nitroindolinyl-Caged Calcium Ion Chelators. MDPI. Available at: [Link]

• Google Patents. CN104496885A - N-methyl-4-amino-5-nitroisatin preparation method.
• Google Patents. CA2067040A1 - Indoline hydrochloride salts and process for their preparation.

• Salt Selection in Drug Development. Pharmaceutical Technology. Available at: [Link]

• 4-Methyl-5-nitroindoline hydrochloride. ChemBK. Available at: [Link]

• Multicomponent Synthesis of Unsymmetrical Derivatives of 4-Methyl-Substituted 5-Nitropyridines. MDPI. Available at: [Link]

• Organic Syntheses Procedure. 5-nitroindazole. Available at: [Link]

• Discovery and Optimization of Indoline-Based Compounds as Dual 5-LOX/sEH Inhibitors: In Vitro and In Vivo Anti-Inflammatory Characterization. Journal of Medicinal Chemistry. Available at: [Link]

• 4-Methylindole. PubChem. Available at: [Link]

• Organic Syntheses Procedure. 3-methyl-4-nitropyridine-1-oxide. Available at: [Link]

• The synthesis of 2-methyl-5-nitro-4-ketodihydroquinazolines from 6-nitroacetanthranil and primary amines.1. SciSpace. Available at: [Link]

• Pharmaceutical salts: a formulation trick or a clinical conundrum?. British Journal of Clinical Pharmacology. Available at: [Link]

• Google Patents. US2525508A - Nitration of o-substituted aromatic amines.

• Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. PubMed. Available at: [Link]

• Preparation of nitropyridines by nitration of pyridines with nitric acid. Royal Society of Chemistry. Available at: [Link]

Sources

• 1. CA2067040A1 - Indoline hydrochloride salts and process for their preparation - Google Patents [patents.google.com]
• 2. pharmtech.com [pharmtech.com]
• 3. experts.umn.edu [experts.umn.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. bjcardio.co.uk [bjcardio.co.uk]

Application Note: Solubility and Handling of 4-Methyl-5-nitroindoline Hydrochloride in DMSO and DMF

Abstract

This technical guide provides a comprehensive protocol for the solubilization, handling, and storage of 4-Methyl-5-nitroindoline hydrochloride (CAS: 1956318-86-7) in polar aprotic solvents, specifically Dimethyl sulfoxide (DMSO) and Dimethylformamide (DMF). While specific solubility limits for this intermediate are often batch-dependent, this guide establishes a theoretical framework, expected solubility ranges, and a self-validating protocol for determining saturation points. It addresses critical stability concerns, including hygroscopicity and solvent-mediated hydrolysis, to ensure data integrity in drug development and synthetic applications.

Introduction

4-Methyl-5-nitroindoline hydrochloride is a functionalized indoline derivative often utilized as a scaffold in the synthesis of bioactive molecules, including serotonin receptor agonists and kinase inhibitors. As a hydrochloride salt, it exhibits distinct solubility characteristics compared to its free base counterpart (CAS: 165250-68-0).

The presence of the ionic chloride counterion significantly enhances the compound's polarity, making it highly soluble in high-dielectric solvents like DMSO and DMF, while rendering it practically insoluble in non-polar organic solvents (e.g., hexane, diethyl ether). Proper handling is critical, as the salt form is prone to hygroscopicity, which can alter molecular weight calculations and effective concentration in biological assays.

Solubility Profile & Solvent Selection

Theoretical Solubility Framework

The dissolution of 4-Methyl-5-nitroindoline hydrochloride is driven by the solvation of the ammonium cation and chloride anion by the high-dipole moments of DMSO (3.96 D) and DMF (3.82 D).

• Expected Solubility Range: Based on structural analogs (e.g., 5-nitroindoline HCl), the expected solubility in neat DMSO or DMF at 25°C is >50 mg/mL (approx. 200 mM) .

• Thermodynamics: Dissolution is generally exothermic. Significant heat may be generated when preparing high-concentration stocks (>100 mM), requiring controlled addition.

Solvent Comparison Table

Feature	DMSO (Dimethyl sulfoxide)	DMF (Dimethylformamide)
Solubility Capacity	High (Preferred for max concentration)	High (Similar to DMSO)
Boiling Point	189 °C	153 °C
Freezing Point	18.5 °C (Risk of freezing in storage)	-61 °C (Remains liquid in freezer)
Biological Toxicity	Low (Accepted <0.1% in cell assays)	Moderate/High (Avoid in live-cell assays)
Chemical Stability	Stable, but hygroscopic	Prone to hydrolysis (forms formic acid & amines)
Removal Difficulty	Very Difficult (Lyophilization required)	Difficult (Aqueous wash/Lyophilization)
Recommendation	Best for Biological Assays & Storage	Best for Synthetic Chemistry

Experimental Protocols

Protocol A: Preparation of Standard Stock Solutions (50 mM)

Objective: To prepare a precise, stable stock solution for downstream applications.

Materials:

• 4-Methyl-5-nitroindoline hydrochloride (Solid, Desiccated)

• Anhydrous DMSO (Grade ≥99.9%, Water <50 ppm) or Anhydrous DMF

• Vortex mixer

• Amber glass vials (Borosilicate) with PTFE-lined caps

Procedure:

• Equilibration: Allow the container of 4-Methyl-5-nitroindoline HCl to equilibrate to room temperature before opening to prevent condensation (hygroscopic risk).

• Weighing: Weigh 10.73 mg of the compound (MW ≈ 214.65 g/mol ) into a sterile microcentrifuge tube or amber vial.

  • Note: Adjust mass based on the specific batch certificate of analysis (CoA) purity.

• Solvent Addition: Add 1.0 mL of Anhydrous DMSO (or DMF) to the vial.

• Dissolution:

  • Vortex vigorously for 30–60 seconds.

  • Observation: The solution should become clear and yellow/orange. If particles persist, sonicate in a water bath at 35°C for 5 minutes.

• Inspection: Visually inspect for undissolved crystals under a light source.

• Storage: Aliquot immediately into single-use volumes to avoid freeze-thaw cycles. Store at -20°C.

Protocol B: Saturation Benchmarking (Solubility Limit Determination)

Objective: To empirically determine the maximum solubility limit (saturation point) for a specific batch.

Procedure:

• Initial Supersaturation: Weigh 100 mg of compound into a glass vial.

• Incremental Addition: Add 500 µL of solvent (DMSO or DMF).

• Agitation: Vortex and sonicate at 25°C for 15 minutes.

• Assessment:

  • If fully dissolved: Solubility is >200 mg/mL. Add another 50 mg solid.

  • If undissolved solid remains: Centrifuge at 10,000 x g for 5 minutes.

• Quantification (Optional): Remove supernatant, dilute 1:1000 in methanol, and analyze via HPLC-UV against a known standard curve to calculate exact concentration.

Handling, Stability & Troubleshooting

Stability Concerns

• Hydrolysis in DMF: DMF can degrade over time into dimethylamine and formic acid. This creates a basic environment that may deprotonate the indoline hydrochloride, altering its solubility or reactivity. Always use fresh, high-grade DMF.

• DMSO Freezing: Pure DMSO freezes at 18.5°C. If stored in a refrigerator (4°C), the stock will solidify. This micro-crystallization process can cause local concentration gradients (cryoconcentration), potentially precipitating the compound.

  • Correction: Thaw completely at room temperature and vortex before use.

Visual Workflows

Figure 1: Dissolution & Handling Workflow

Caption: Step-by-step decision matrix for solubilizing 4-Methyl-5-nitroindoline HCl, addressing solvent selection and troubleshooting precipitation.

Figure 2: Solvent Selection Decision Tree

Caption: Decision tree for selecting between DMSO and DMF based on the intended experimental application.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 22121929, 4-Methyl-5-nitroisoquinoline (Structural Analog Reference). Retrieved from [Link]

• Gaylord Chemical Company. Dimethyl Sulfoxide (DMSO) Solubility Data.[1] Bulletin 102. Retrieved from [Link]

• University of Rochester, Dept. of Chemistry. Workup for Reactions in DMF or DMSO. Retrieved from [Link]

• ResearchGate. Discussions on dissolving drugs in DMF vs DMSO for biological assays. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]

Application Note: A Comprehensive Guide to the N-Methylation of 5-Nitroindoline Derivatives

Abstract

This application note provides a detailed technical guide for the N-methylation of 5-nitroindoline derivatives, a critical reaction in medicinal chemistry and drug development. 5-Nitroindoline serves as a versatile scaffold, and its functionalization, particularly at the N-1 position, is crucial for modulating physicochemical properties and biological activity. This document moves beyond a simple recitation of steps to explain the underlying chemical principles, reagent selection causality, and safety considerations. We present multiple protocols, from classical high-yield methods to greener alternatives, to equip researchers with the necessary knowledge for procedural optimization and safe laboratory execution. Included are detailed step-by-step protocols, data interpretation guidelines, troubleshooting advice, and a comprehensive safety overview for handling potent methylating agents.

Introduction: The Strategic Importance of N-Methylation

The indoline nucleus is a privileged scaffold in pharmaceutical science, forming the core of numerous bioactive compounds. The introduction of a nitro group at the 5-position significantly alters the electronic properties of the ring, often enhancing its utility as a synthetic intermediate.[1] Subsequent N-methylation at the indole nitrogen is a key "late-stage functionalization" step that can profoundly impact a molecule's biological profile. This modification can increase metabolic stability, improve cell permeability, and alter receptor binding affinity—a phenomenon sometimes referred to as the "magic methyl effect".[2]

This guide provides researchers with a robust framework for performing the N-methylation of 5-nitroindoline and its derivatives, focusing on the conversion to 1-methyl-5-nitroindoline.

Mechanistic Rationale and Reagent Selection

The N-methylation of an indoline is fundamentally a nucleophilic substitution reaction (SN2). The process involves two key steps, as illustrated in the workflow below.

Diagram: General N-Methylation Workflow

Sources

• 1. benchchem.com [benchchem.com]
• 2. Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Handling, Storage, and Solubilization Protocols for Nitroindoline Hydrochloride Salts

Abstract

Nitroindoline hydrochloride salts are critical scaffolds in medicinal chemistry, particularly in the development of kinase inhibitors and anti-infectives. However, their utility is frequently compromised by three convergent instability factors: oxidative dehydrogenation (to indoles), photochemical degradation (nitro-group lability), and hygroscopicity (driven by the hydrochloride counterion). This application note provides a rigorous, field-proven protocol for the handling, storage, and solubilization of these compounds to ensure experimental reproducibility and compound integrity.

Physicochemical Profile & Mechanisms of Degradation

To handle these salts effectively, one must understand the specific failure modes of the molecule.

The Oxidation Trap (Indoline to Indole)

The indoline (2,3-dihydroindole) core is thermodynamically poised to aromatize into an indole. This oxidative dehydrogenation is catalyzed by trace metals, light, and atmospheric oxygen.

• Mechanism: Abstraction of the H-atoms at the C2 and C3 positions leads to the formation of the aromatic indole ring.

• Visual Indicator: Pure nitroindoline HCl is typically a white to pale yellow crystalline solid . Oxidation products (indoles and diazo-dimers) often manifest as pink, brown, or deep orange discoloration .

The Hydrochloride Hygroscopicity

While the HCl salt improves water solubility compared to the free base, it introduces significant hygroscopicity.[1]

• Risk: Absorption of atmospheric moisture leads to hydrolysis (clumping) and the formation of an acidic micro-environment on the crystal surface, which accelerates oxidative degradation.

Photosensitivity

The nitro group (

) is an electron-withdrawing chromophore that renders the molecule susceptible to UV-VIS light absorption. High-energy photons can trigger radical formation, leading to complex decomposition pathways including reduction or ring-opening.

Protocol 1: Receipt, Inspection, and Long-Term Storage

Upon receipt of a new batch, immediate action is required to arrest the "cold chain" break.

Workflow Diagram

Figure 1: Critical workflow from shipment receipt to long-term storage to prevent initial degradation.

Step-by-Step Procedure

• Visual Inspection: Before opening, inspect the vial through the glass.

  • Pass: Free-flowing powder, white to pale yellow.

  • Fail: Caked solid, pink/brown crust, or liquid droplets.

• Equilibration: Allow the sealed vial to warm to room temperature (approx. 30-60 mins) inside a desiccator. Crucial: Opening a cold vial introduces condensation immediately, destroying the salt.

• Desiccation: If the vial seal was compromised or the compound appears "sticky," place the open vial in a vacuum desiccator over

  or active silica gel for 2-4 hours in the dark.

• Sealing: Purge the headspace with Argon or Nitrogen. Seal the cap tightly with Parafilm.

• Storage: Store at -20°C (standard) or -80°C (long-term >6 months). Ensure the container is amber glass or wrapped in aluminum foil.

Protocol 2: Solubilization and Handling

Nitroindoline HCl salts often display "trick" solubility—soluble in organic solvents but prone to crashing out in aqueous buffers.

Solvent Selection Matrix

Solvent	Solubility Rating	Stability	Usage Recommendation
DMSO	Excellent (>100 mM)	High (Months at -20°C)	Primary choice for Stock Solutions.
Water	Moderate to Good	Low (Hydrolysis risk)	Only for immediate use. Prepare fresh.
Ethanol	Good	Moderate	Good for intermediate dilutions; avoid long-term storage.
PBS/Media	Variable	Low	Do NOT use for stock. Dilute into this only.

Solubilization Workflow

Figure 2: Decision tree for preparing stable stock solutions and aqueous dilutions.

Detailed Methodology

• Preparation: Bring the DMSO stock solvent to room temperature.

• Weighing:

  • Best Practice: Weigh inside a glove box or glove bag under Nitrogen.

  • Standard Lab: Weigh quickly. Do not leave the stock bottle open. If the static charge is high (common with dry salts), use an anti-static gun.

• Dissolution: Add anhydrous DMSO to the vial to achieve a concentration of 10–50 mM. Vortex vigorously.

  • Note: If the solution turns dark brown immediately, the salt may have degraded, or trace metal impurities in the DMSO are catalyzing oxidation.

• Dilution (The "Crash" Risk): When moving to aqueous buffer (e.g., cell media):

  • Add the DMSO stock dropwise to the vortexing buffer.

  • Do not exceed 0.5% - 1.0% DMSO final concentration if possible, to avoid biological artifacts, but also to prevent the hydrophobic nitroindoline core from precipitating.

Quality Control & Troubleshooting (Self-Validation)

Every researcher should validate the integrity of their compound before key experiments.

Self-Validation Checklist

• Color Test: Is the solid white/pale yellow? (Pass) vs. Pink/Brown (Fail).

• Solubility Test: Does the 10mM DMSO stock dissolve completely without sonication? (Pass).[2]

• NMR Verification: Check for the disappearance of the C2/C3 aliphatic proton signals (approx. 3.0 - 4.5 ppm). If these signals disappear and aromatic signals increase, the compound has oxidized to the indole.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Pink/Red solid	Photo-oxidation or trace oxidation to indole/dimers.	Purify via recrystallization (EtOH/Ether) or discard. Store in dark.
Sticky/Clumped solid	Hygroscopic moisture absorption.[3]	Dry in vacuum desiccator over . If color is good, use immediately.
Precipitate in Media	"Crash out" upon dilution.[3]	Lower final concentration. Warm media to 37°C before adding stock. Sonicate.[3][4]
Dark Brown DMSO Sol.	Advanced degradation or metal contamination.	Discard. Ensure DMSO is "Anhydrous" grade and stored under inert gas.

References

• Stability of screening compounds in wet DMSO . National Institutes of Health (PubMed). Available at: [Link]

• Oxidation of indoles to 2-oxindoles . ResearchGate.[5][6][7] Available at: [Link]

• Solubility Data of DMSO . Gaylord Chemical.[8] Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. hepatochem.com [hepatochem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. ziath.com [ziath.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. scribd.com [scribd.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Methyl-5-nitroindoline

Current Status: Operational Topic: Yield Optimization & Troubleshooting Target Molecule: 4-Methyl-5-nitroindoline (CAS: 115210-54-3 / Intermediate)

Executive Summary & Diagnostic Workflow

The Core Challenge: Synthesizing 4-Methyl-5-nitroindoline presents a classic "electronic vs. steric" conflict. The nitrogen lone pair (N1) activates the C5 position (para-direction), but the methyl group at C4 creates significant steric hindrance. Furthermore, the electron-rich indoline core is prone to oxidative degradation ("tarring") if nitrated without protection.

The Solution: High yields (>80%) require a three-stage protocol :

• N-Protection: Acetylation to prevent oxidation and enhance para-regioselectivity.

• Controlled Nitration: Using potassium nitrate (

  ) in sulfuric acid ( ) at low temperatures to mitigate steric hindrance while avoiding over-nitration.

• Deprotection: Acidic hydrolysis to recover the free amine.

Diagnostic Logic Tree

Use this flowchart to identify where your synthesis is failing.

Figure 1: Diagnostic logic for identifying yield-limiting factors in indoline nitration.

Critical Troubleshooting (FAQs)

Q1: My reaction mixture turns into a black tar immediately upon adding nitric acid. What happened?

Diagnosis: Oxidative decomposition of the indoline ring.[1] The Science: Indoline is an electron-rich aromatic system. Strong oxidizers like

will abstract an electron from the nitrogen lone pair, generating a radical cation that polymerizes (tars) before nitration can occur. The Fix:

• Mandatory Protection: You must convert 4-methylindoline to 1-acetyl-4-methylindoline before nitration. The acetyl group withdraws electron density from the nitrogen, preventing oxidation while still directing the nitration to the para (C5) position.

• Protocol: React 4-methylindoline with acetic anhydride (

  ) and pyridine (or ) in DCM.

Q2: I am seeing a significant impurity (~15-20%) by HPLC. Is it the 6-nitro isomer?

Diagnosis: It is likely the 7-nitro isomer , not the 6-nitro. The Science:

• Electronic Effects: The N-acetyl group directs para (to C5) and ortho (to C7). The 4-methyl group directs ortho (to C3 and C5).

• The Conflict: C5 is electronically "double-activated" (favored), but sterically hindered by the adjacent 4-methyl group. C7 is less hindered but only activated by the N-acetyl group.

• Thermodynamics: Higher temperatures provide enough energy to overcome the activation barrier for the C7 position. The Fix:

• Lower Temperature: Conduct the nitration at -10°C to -5°C .

• Switch Reagents: Use Potassium Nitrate (

  ) in concentrated sulfuric acid instead of liquid nitric acid. This generates the nitronium ion ( ) in a more controlled manner, favoring the kinetically controlled product (C5) over the thermodynamic by-product.

Q3: The deprotection (hydrolysis) step is incomplete or degrading my product.

Diagnosis: Amide hydrolysis requires harsh conditions, but the nitro group makes the ring electron-deficient, stabilizing the amide bond. The Fix:

• Use Acid, Not Base: Base hydrolysis can sometimes cause ring opening or side reactions in nitro-aromatics. Use 6N HCl in Ethanol at reflux.

• Monitoring: Do not rely on LCMS alone (masses are similar). Use TLC or NMR to confirm the disappearance of the acetyl methyl singlet (~2.2 ppm).

Optimized Experimental Protocol

Objective: Synthesis of 4-methyl-5-nitroindoline from 4-methylindoline.

Step 1: Protection (Acetylation)

• Dissolve 4-methylindoline (1.0 eq) in Dichloromethane (DCM) (10 vol).

• Add Triethylamine (1.2 eq) and cool to 0°C.

• Add Acetic Anhydride (1.1 eq) dropwise.

• Stir at RT for 2 hours. Wash with 1N HCl, then Brine. Dry (

  ) and concentrate.

  • Checkpoint: Product should be a white/off-white solid.

Step 2: The Critical Nitration (Regioselective)

Reference Method: Adapted from J. Med. Chem. 1996, 39, 4692. [1]

• Charge Sulfuric Acid (

  , conc) (5 vol) into a flask. Cool to -10°C using an ice/salt/acetone bath.

• Dissolve 1-acetyl-4-methylindoline (1.0 eq) in the cold acid. Note: Add slowly to prevent exotherm.

• Preparation of Nitrating Agent: In a separate beaker, dissolve Potassium Nitrate (

  ) (1.05 eq) in Sulfuric Acid (3 vol). Keep this solution at 0°C.

• Addition: Add the

  solution dropwise to the indoline solution over 45 minutes.

  • Critical Control: Internal temperature must NOT exceed 0°C .

• Stir at 0°C for 1 hour.

• Quench: Pour the reaction mixture slowly onto Crushed Ice (20 vol) with vigorous stirring.

• Isolation: Filter the yellow precipitate. Wash with water until pH is neutral.[1][2] Recrystallize from Ethanol if isomer purity is <95%.

Step 3: Deprotection

• Suspend the nitrated intermediate in Ethanol (10 vol).

• Add 6N HCl (5 vol).

• Reflux (80°C) for 2–4 hours.

• Cool to RT. Neutralize with NaOH (aq) to pH 8–9.

• Extract with Ethyl Acetate . Dry and concentrate to yield 4-methyl-5-nitroindoline (Red/Orange solid).

Data & Comparison

Table 1: Impact of Nitrating Agent on Yield and Regioselectivity

Nitrating System	Temperature	Yield (Isolated)	Regioselectivity (5-NO2 : 7-NO2)	Notes
Fuming HNO3 / H2SO4	0°C	55%	80 : 20	Significant over-nitration and tarring.
NaNO3 / TFA	25°C	62%	85 : 15	Moderate yield, expensive solvent.
KNO3 / H2SO4	-10°C	88%	96 : 4	Recommended. Best balance of yield and purity.
Acetyl Nitrate	-5°C	70%	92 : 8	Good selectivity, but potentially explosive hazard if not managed.

Visualizing the Pathway

Figure 2: Optimized synthetic pathway emphasizing the protection-deprotection strategy.

References

• Kennett, G. A., et al. (1996).[3] "In vitro and in vivo profile of SB 206553, a potent 5-HT2C/5-HT2B receptor antagonist with anxiolytic-like properties."[3][4] Journal of Medicinal Chemistry, 39(24), 4692–4703. (Context: Synthesis of similar 5-substituted indoline intermediates).

• BenchChem. (2025).[1] "Technical Support Center: Improving Regioselectivity of Indole Nitration." (Context: General nitration troubleshooting).

• Torisawa, Y., Nishi, T., & Minamikawa, J. (2001). "An efficient conversion of 5-nitroisatin into 5-nitroindole derivative." Bioorganic & Medicinal Chemistry Letters, 11(6), 829-832.[5] (Context: Alternative reduction/nitration pathways).

• Google Patents. "CN100491350C - The preparation method of 5-nitroindole-2-carboxylic acid." (Context: Industrial scale nitration conditions).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. In vitro and in vivo profile of SB 206553, a potent 5-HT2C/5-HT2B receptor antagonist with anxiolytic-like properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro and in vivo profile of SB 206553, a potent 5-HT2C/5-HT2B receptor antagonist with anxiolytic-like properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An efficient conversion of 5-nitroisatin into 5-nitroindole derivative - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Solubility of Nitroindoline Salts in Water

Welcome to the technical support center for nitroindoline salts. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of nitroindoline salts during their experiments. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific reasoning to empower you to make informed decisions in the lab. This resource is structured in a question-and-answer format to directly address the common issues you may face.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving my nitroindoline salt in water. What are the most common reasons for this?

Low aqueous solubility of nitroindoline salts can stem from several factors related to both the compound's intrinsic properties and the experimental conditions. The primary reasons include:

• pH of the Solution: The solubility of ionizable compounds, such as nitroindoline salts, is often highly dependent on the pH of the aqueous medium.[1][2][3][4] The nitroindoline core contains basic nitrogen atoms that can be protonated. If the pH of your solution is near the pKa of the compound, it can lead to the formation of the less soluble free base form, causing it to precipitate out of solution.

• Common Ion Effect: If your aqueous solution already contains a high concentration of an ion that is common to the nitroindoline salt (e.g., chloride ions if you are using a hydrochloride salt), it can suppress the dissolution of the salt.[5] This phenomenon, known as the common ion effect, shifts the dissolution equilibrium towards the undissolved solid, reducing solubility.

• Temperature: For most solid solutes, solubility increases with temperature.[6][7] If you are attempting to dissolve the salt at a low temperature, you may not be providing enough energy to overcome the lattice energy of the crystal structure.

• Particle Size and Morphology: The particle size of your solid material can influence the rate of dissolution.[6][8][9][10] Larger crystals have a smaller surface area-to-volume ratio, which can slow down the dissolution process, sometimes giving the appearance of low solubility.

• Polymorphism: Your nitroindoline salt may exist in different crystalline forms, known as polymorphs.[1][2] These polymorphs can have different crystal lattice energies and, consequently, different solubilities. It's possible you are working with a less soluble, more stable polymorph.

Troubleshooting Guides

Q2: How can I systematically troubleshoot and improve the solubility of my nitroindoline salt?

A systematic approach is crucial for efficiently resolving solubility issues. The following workflow diagram and detailed steps outline a logical progression for troubleshooting.

Caption: A systematic workflow for troubleshooting low solubility of nitroindoline salts.

Step-by-Step Experimental Protocol:

• pH Optimization:

  • Rationale: Since nitroindoline salts are often salts of weak bases, their solubility is pH-dependent.[11][12] Lowering the pH will favor the protonated, more soluble form of the molecule.

  • Protocol:

    • Prepare a series of buffers with varying pH values (e.g., pH 4, 5, 6, and 7).

    • Attempt to dissolve a small, known amount of your nitroindoline salt in each buffer.

    • Observe the solubility at each pH. You should see a significant increase in solubility at lower pH values.

    • For many applications, a buffer system is essential to maintain a stable pH and, consequently, stable solubility.[2]

• Temperature Adjustment:

  • Rationale: Increasing the temperature provides the energy needed to break the crystal lattice bonds, which can enhance solubility.[7][13]

  • Protocol:

    • Gently warm the aqueous solution while stirring.

    • Increase the temperature in increments (e.g., to 37°C, 50°C) and observe for dissolution.

    • Caution: Be mindful of the thermal stability of your nitroindoline compound. Prolonged exposure to high temperatures can cause degradation. Always check for any changes in color or the appearance of degradation products.

• Addition of Co-solvents or Surfactants:

  • Rationale: Co-solvents are water-miscible organic solvents that can increase the solubility of poorly soluble compounds by reducing the polarity of the solvent system.[8][9] Surfactants can form micelles that encapsulate hydrophobic molecules, increasing their apparent solubility in water.[14]

  • Protocol (Co-solvents):

    • Prepare stock solutions of your nitroindoline salt in a water-miscible organic solvent like DMSO or ethanol.

    • Add the stock solution dropwise to your aqueous buffer while vortexing to avoid localized high concentrations that can cause precipitation.

    • Commonly used co-solvents in biological assays include DMSO, ethanol, and PEG.[15]

  • Protocol (Surfactants):

    • Prepare your aqueous solution with a low concentration of a non-ionic surfactant (e.g., 0.01-0.1% Tween-20 or Triton X-100).

    • Attempt to dissolve the nitroindoline salt in this solution.

• Mechanical Assistance:

  • Rationale: Physical methods can aid in the dissolution process by increasing the interaction between the solute and the solvent.

  • Protocol:

    • Sonication: Place your sample in an ultrasonic bath. The high-frequency sound waves can help to break up aggregates and increase the rate of dissolution.

    • Vortexing/Stirring: Continuous agitation ensures that the solute is constantly exposed to fresh solvent, which can speed up the dissolution process.

Q3: Can the choice of counter-ion in my nitroindoline salt affect its solubility?

Absolutely. The counter-ion plays a significant role in the physicochemical properties of the salt, including its solubility.[16][17][18]

• Impact on Crystal Lattice Energy: The nature of the counter-ion influences the strength of the ionic interactions within the crystal lattice.[16] Smaller counter-ions with a higher charge density may lead to stronger lattice energies and, consequently, lower solubility.[19]

• Hydrogen Bonding: Counter-ions that can participate in hydrogen bonding with water molecules can improve the salt's interaction with the solvent and enhance solubility.[16][17]

• Hydrophilicity of the Counter-ion: More hydrophilic counter-ions can contribute to the overall aqueous solubility of the salt.

Common Counter-ions	General Impact on Aqueous Solubility	Considerations
Hydrochloride (HCl)	Generally good solubility.	Can create an acidic microenvironment.
Sulfate (H₂SO₄)	Often highly soluble.	Divalent ion, may interact differently with biological systems.
Mesylate (CH₃SO₃H)	Good solubility, often used in pharmaceuticals.	Can improve crystallinity.
Tartrate	Good solubility, chiral counter-ion.	Can be used for chiral resolution.

Expert Insight: If you have the option to choose or synthesize different salt forms of your nitroindoline, it can be a powerful strategy for optimizing solubility for your specific application.

Q4: I am preparing a stock solution in DMSO and then diluting it into an aqueous buffer for a biological assay, but my compound is precipitating. What is happening and how can I prevent it?

This is a common issue when working with compounds that have low aqueous solubility.[15][20] The precipitation occurs because the compound is highly soluble in the organic stock solution (e.g., DMSO) but much less soluble in the final aqueous buffer. When you dilute the stock, the solvent environment changes dramatically, and if the final concentration of the compound exceeds its solubility limit in the aqueous buffer, it will precipitate out.

Strategies to Prevent Precipitation:

• Lower the Final Concentration: The most straightforward solution is to work at a lower final concentration of your nitroindoline salt in the assay.

• Increase the Percentage of Co-solvent: If your assay can tolerate it, slightly increasing the final percentage of DMSO in your aqueous buffer can help to keep the compound in solution. However, be aware that high concentrations of DMSO can affect protein function and cell viability.[20]

• Use "Pluronic" Surfactants: Certain surfactants, like Pluronic F-127, are often used in cell-based assays to improve the solubility of hydrophobic compounds without causing significant toxicity.

• Serial Dilutions: Instead of a single large dilution, perform serial dilutions. This can sometimes help to avoid the rapid change in solvent environment that triggers precipitation.

• Pre-warm the Aqueous Buffer: Having the aqueous buffer at a slightly elevated temperature (e.g., 37°C) can sometimes help to keep the compound in solution upon dilution.

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. journal.appconnect.in [journal.appconnect.in]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. CK12-Foundation [flexbooks.ck12.org]
• 6. sphinxsai.com [sphinxsai.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. wjbphs.com [wjbphs.com]
• 9. ijmsdr.org [ijmsdr.org]
• 10. ascendiacdmo.com [ascendiacdmo.com]
• 11. pH-Dependent Solubility and Dissolution Behavior of Carvedilol—Case Example of a Weakly Basic BCS Class II Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 12. semanticscholar.org [semanticscholar.org]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. ijnrd.org [ijnrd.org]
• 15. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Analysis of Relationships Between Solid-State Properties, Counterion, and Developability of Pharmaceutical Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. quora.com [quora.com]
• 20. Principles of early drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Temperature Control for Exothermic Nitroindoline Reactions

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

The synthesis of nitroindolines is a cornerstone reaction in the development of numerous pharmaceuticals and bioactive molecules.[1][2] However, the nitration of the indole or indoline scaffold is a notoriously energetic, exothermic process.[3][4] The heat released during the reaction, if not meticulously managed, can lead to a cascade of undesirable outcomes, ranging from reduced product yield and purity to catastrophic thermal runaway events.[3][5]

This technical support guide is designed to provide you, the researcher, with a deep, mechanistic understanding of the thermal challenges inherent in these reactions and to offer practical, field-proven troubleshooting strategies. We will move beyond simple procedural lists to explore the causality behind each experimental choice, empowering you to design safer, more efficient, and reproducible synthetic routes.

Core Principles: Understanding the Exotherm

Q: What fundamentally causes the heat release in a nitroindoline reaction?

A: The exotherm is a result of basic thermodynamics. In any chemical reaction, energy is consumed to break existing chemical bonds and released when new, more stable bonds are formed.[6][7] In the nitration of an indoline or indole, the formation of the strong carbon-nitro (C-NO₂) and oxygen-hydrogen (O-H, in the form of water) bonds releases significantly more energy than is required to break the initial C-H and N-O bonds of the reactants.[8] This net release of energy is observed as heat, raising the temperature of the reaction mixture.[9][10]

Caption: A multi-layered workflow for preventing thermal runaway.

Q3: My reaction yield is low with significant side products. Is poor temperature control the cause?

A: Absolutely. While other factors like stoichiometry and reaction time are important, temperature is a primary driver of reaction selectivity and yield. [11][12]Most chemical reactions have multiple potential pathways. Higher temperatures provide the activation energy needed for less-favorable side reactions (e.g., over-nitration, oxidation of sensitive functional groups, polymerization) to occur at significant rates. [13][14] Troubleshooting Steps:

• Identify Byproducts: Use LC-MS or GC-MS to identify the structure of the major impurities. This provides crucial clues. For instance, the presence of dinitro- or trinitro- species clearly points to an over-reaction, often exacerbated by high temperatures.

• Execute a Temperature Optimization Study:

  • Protocol:

    • Define a temperature range (e.g., -10°C to 20°C).

    • Set up at least three small-scale, identical reactions.

    • Run each reaction at a different, tightly controlled temperature within your defined range (e.g., -5°C, 5°C, 15°C).

    • Ensure all other parameters (reagent concentration, addition rate, stir speed, time) are kept constant.

    • Quench all reactions at the same time point and analyze the crude mixture by HPLC or NMR to determine the ratio of product to impurities.

• Ensure Thermal Homogeneity: A single temperature probe reading doesn't guarantee the entire vessel is at that temperature. Use an overhead stirrer and a properly sized vessel to eliminate hot spots near the addition point, which can be miniature factories for side products.

Frequently Asked Questions (FAQs)

Q: What is the "Temperature of No Return" (TNR)? A: The TNR is the critical temperature at which the heat being generated by the exothermic reaction becomes greater than the maximum amount of heat the cooling system can possibly remove. [5]Once the reaction mass surpasses the TNR, a thermal runaway is inevitable. This value is determined through calorimetric studies and is a fundamental parameter for safe process design.

Q: How does the choice of nitrating agent affect the exotherm? A: The reactivity of the nitrating agent has a direct impact. Classical methods using mixed nitric and sulfuric acid are highly effective but also intensely exothermic. [13]Newer, non-acidic methods, such as those using trifluoroacetyl nitrate generated in situ from ammonium tetramethyl nitrate and trifluoroacetic anhydride, can offer milder reaction conditions and potentially a more manageable thermal profile, in addition to being more environmentally friendly. [1][2][15] Q: Does catalyst choice influence the reaction's thermal profile? A: Yes, but indirectly. A catalyst speeds up a reaction by providing an alternative pathway with a lower activation energy. [16][17]It does not change the total amount of heat released (the enthalpy, ΔH). [18]However, by increasing the rate of the reaction, a highly active catalyst will cause that total heat to be released over a much shorter period. This results in a higher rate of heat generation (more watts), which places a greater demand on your cooling system.

Q: What are the main advantages of continuous flow reactors over batch reactors for these reactions? A: For highly exothermic reactions like nitroindoline synthesis, flow chemistry offers significant safety and efficiency advantages. Their extremely high surface-area-to-volume ratio allows for near-instantaneous heat removal, virtually eliminating the risk of hot spots and thermal runaway. [3][19]This superior control often allows reactions to be run at higher temperatures than would be safe in batch, dramatically reducing reaction times. [3]

References

• Patsnap Eureka. (2025, September 3). Control Strategies For Managing Exothermic Reactions In Flow.
• IChemE. Runaway reaction hazards in processing organic nitrocompounds.
• Solubility of Things. Heat of Reaction: Exothermic and Endothermic Processes.
• Chemical Industry Journal. Handling Reaction Exotherms – A Continuous Approach.
• ACS GCI Pharmaceutical Roundtable. Use of Solvents.
• Oreate AI Blog. (2026, January 15).
• Royal Society of Chemistry. (2023, September 5). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions.
• Quora. (2014, February 23). What are the most efficient heat removal methods in an exothermic reaction system?
• Buy Chemicals Online. (2024, November 20). Exothermic Reactions Explained | The Chemistry Blog.
• Wikipedia. TNT.
• RSC Publishing. (2023, September 5). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions.
• Wikipedia. Nitroglycerin.
• PubMed. (1999, September 1). Melting studies of short DNA hairpins containing the universal base 5-nitroindole.
• ioMosaic. Thermo-Kinetic Analysis of Reactions Involved in the Manufacture of o-Nitroaniline.
• Biotage. (2023, February 6). How does reaction time impact synthetic product purity and yield?
• Stack Exchange. (2017, April 4). Do catalysts increase the rate of exothermic reaction more in a reversible reaction?
• YouTube. (2023, March 9).
• Chemistry LibreTexts. (2023, June 30).
• RSC Publishing. Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions.
• Visual Encyclopedia of Chemical Engineering Equipment. (2022, May 5). Reaction Control.
• YouTube. (2023, December 11). What is a Catalyst, Endothermic & Exothermix Reactions - Chemistry Revision (Years 7, 8 & 9).
• Reddit. (2015, October 17). Are catalysts only used in exothermic reactions in industry? : r/chemistry.
• MDPI. (2022, April 16). Calorimetric Measurements of Biological Interactions and Their Relationships to Finite Time Thermodynamics Parameters.
• AWS. Effect of Temperature on the Purity and Yield of Aspirin.

Sources

• 1. Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 4. iomosaic.com [iomosaic.com]
• 5. encyclopedia.che.engin.umich.edu [encyclopedia.che.engin.umich.edu]
• 6. Understanding Exothermic Reactions: The Heat of Chemistry - Oreate AI Blog [oreateai.com]
• 7. quora.com [quora.com]
• 8. chemicals.co.uk [chemicals.co.uk]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. youtube.com [youtube.com]
• 11. biotage.com [biotage.com]
• 12. terra-docs.s3.us-east-2.amazonaws.com [terra-docs.s3.us-east-2.amazonaws.com]
• 13. icheme.org [icheme.org]
• 14. TNT - Wikipedia [en.wikipedia.org]
• 15. Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. m.youtube.com [m.youtube.com]
• 18. reddit.com [reddit.com]
• 19. Control Strategies For Managing Exothermic Reactions In Flow [eureka.patsnap.com]

Removing impurities from 4-Methyl-5-nitroindoline recrystallization

Topic: Removal of Impurities via Recrystallization Target Molecule: 4-Methyl-5-nitroindoline (CAS: 165250-68-0) Application: Pharmaceutical Intermediate (e.g., Kinase Inhibitor Synthesis)

Executive Summary & Application Context

4-Methyl-5-nitroindoline is a critical scaffold in the synthesis of multi-targeted receptor tyrosine kinase inhibitors. The purity of this intermediate is non-negotiable; regioisomers (e.g., 7-nitro) or oxidation byproducts (indoles) introduced at this stage will propagate through subsequent coupling reactions (e.g., Vilsmeier-Haack formylation), leading to difficult-to-separate impurities in the final API.

This guide addresses the specific challenges of purifying this nitro-indoline core, focusing on the removal of regioisomers , oxidized indole species , and polynitrated side-products .

Critical Impurity Profile

Before initiating recrystallization, you must identify which impurities are compromising your batch.

Impurity Type	Origin	Characteristics	Removal Strategy
Regioisomers (e.g., 7-Nitro)	Nitration selectivity issues (Steric vs. Electronic direction)	Similar solubility to product; often co-crystallizes if cooled too fast.	Thermodynamic Control: Slow cooling with seeding.
Oxidation Products (Indoles)	Dehydrogenation of the indoline ring (Air/Heat exposure)	Colored (Red/Brown); Planar structure; often less soluble in polar solvents.	Adsorption/Wash: Activated charcoal or cold solvent wash.
Over-nitrated Species	Excess HNO₃ or high temp during synthesis	Higher melting point; significantly lower solubility in alcohols.	Hot Filtration: Remove before cooling.
Starting Material (4-Methylindoline)	Incomplete reaction	Lower melting point; higher solubility in organic solvents.	Mother Liquor Rejection: Remains in solution.

Solvent System Selection (FAQ)

Q: Which solvent system is the "Golden Standard" for this molecule?

A: Ethanol (95% or Absolute) or Ethanol/Water mixtures.

• Why: Nitro-substituted indolines possess a "Goldilocks" polarity. They are too polar for pure hexanes but often too lipophilic for pure water. Ethanol offers high solubility at boiling point (~78°C) and significantly reduced solubility at room temperature.

• Alternative: If your main impurity is the oxidized indole , consider Ethyl Acetate/Heptane . The planar indole often crystallizes out first or stays in the heptane-rich mother liquor depending on the specific derivative's lipophilicity.

Q: My material is "oiling out" instead of crystallizing. Why?

A: This is a Liquid-Liquid Phase Separation (LLPS). It occurs when the melting point of the solute is depressed below the saturation temperature of the solvent.

• Fix 1 (Solvent): You are likely using too much anti-solvent (e.g., water or heptane). Increase the ratio of the "good" solvent (Ethanol or EtOAc).

• Fix 2 (Temperature): Re-heat to dissolve the oil, then cool to a temperature just above the oiling point and add seed crystals .

• Fix 3 (Purity): Oiling out is often caused by high impurity levels acting as a solvent. Perform a crude "crash out" precipitation first, then recrystallize the solid.

The "Golden Batch" Recrystallization Protocol

Safety Note: Nitro compounds are potentially explosive and thermally unstable. Do not heat to dryness. Work behind a blast shield.

Phase 1: Dissolution & Hot Filtration

• Place crude 4-methyl-5-nitroindoline in a round-bottom flask.

• Add Ethanol (95%) at a ratio of 5 mL per gram of solid.

• Heat to reflux (approx. 78°C) with stirring.

• Observation: If the solution is dark/opaque, add Activated Carbon (5 wt%) carefully (avoid foaming). Stir for 10 mins.

• Hot Filtration: Filter the boiling solution through a pre-warmed Celite pad or sintered glass funnel to remove mechanical impurities, carbon, and highly insoluble dinitro-species.

Phase 2: Controlled Crystallization (The Separation Step)

• Reheat the filtrate briefly to ensure no premature precipitation occurred.

• Seeding (Critical): Allow the solution to cool to ~60°C. Add pure seed crystals (0.1 wt%) of 4-methyl-5-nitroindoline.

  • Why: This provides a template for the 5-nitro isomer, kinetically favoring its growth over the 7-nitro regioisomer.

• Slow Cooling: Allow the flask to cool to room temperature over 2–3 hours . Do not use an ice bath yet.

  • Mechanism:[1][2][3][4][5][6][7] Rapid cooling traps impurities inside the crystal lattice (occlusion). Slow growth excludes them.

Phase 3: Isolation

• Once at room temperature, cool to 0–5°C (ice bath) for 30 minutes to maximize yield.

• Filtration: Collect crystals via vacuum filtration.

• The Wash: Wash the cake with cold Ethanol/Water (1:1).

  • Note: This wash removes the "dirty" mother liquor containing the soluble regioisomers and starting material.

• Drying: Dry under vacuum at 40°C. Avoid high heat to prevent oxidation.

Visualizing the Process

Workflow Diagram: Purification Logic

Caption: Step-by-step logic for isolating the target nitroindoline while rejecting specific impurity classes.

Troubleshooting Specific Scenarios

Scenario A: "I still see a spot at Rf 0.45 (Regioisomer) on my TLC."

• Cause: The 7-nitro isomer has cocrystallized.

• Solution: Perform a slurry wash (trituration).

  • Suspend the solid in refluxing Ethyl Acetate (insufficient volume to dissolve it fully).

  • Stir for 30 mins.

  • Cool and filter.[6][8][9][10]

  • Logic: The minor isomer is often enriched in the surface of the crystal or the amorphous regions. A hot slurry preferentially dissolves the more soluble/less crystalline impurity without dissolving the bulk product.

Scenario B: "The product is turning brown during drying."

• Cause: Indoline oxidation.[11] The nitrogen lone pair is susceptible to air oxidation, especially when wet with solvent.

• Solution:

  • Ensure the drying oven is under vacuum or flushed with Nitrogen/Argon.

  • Add a trace of antioxidant (e.g., BHT) to the recrystallization solvent if downstream chemistry permits.

References

• Synthesis of Nitroindoles: Bergman, J., & Sand, P. (1990).[4] Synthesis of 4-nitroindole and some derivatives. Tetrahedron Letters. (Contextual grounding on nitroindole properties).

• Regioisomer Separation: BenchChem. (2025).[11] A Comparative Guide to the Synthesis of 6-Nitroindoline-2-carboxylic Acid. (Analogous separation of nitroindoline isomers).

• Recrystallization Solvents: University of Rochester. Reagents & Solvents: Solvents for Recrystallization. (General solvent selection principles for polar aromatics).

• Indoline Oxidation: NIH PubChem. 1-Methyl-5-nitroindoline-2,3-dione Data. (Data on stability and derivatives of nitroindolines).

Sources

• 1. mt.com [mt.com]
• 2. Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. BJOC - Identification and synthesis of impurities formed during sertindole preparation [beilstein-journals.org]
• 6. reddit.com [reddit.com]
• 7. Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]
• 9. youtube.com [youtube.com]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of 4-Methyl-5-nitroindoline HCl in Solution

Welcome to the technical support center for 4-Methyl-5-nitroindoline HCl. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on the stability of this compound in solution. Here, you will find answers to frequently asked questions and detailed troubleshooting guides to ensure the integrity of your experiments.

Introduction

4-Methyl-5-nitroindoline hydrochloride is a key building block in medicinal chemistry and drug discovery. The stability of this compound in solution is critical for obtaining reliable and reproducible experimental results. Degradation of the compound can lead to a loss of potency, the formation of impurities, and misleading data. This guide provides a comprehensive overview of the factors affecting the stability of 4-Methyl-5-nitroindoline HCl in solution and offers practical advice for its handling and storage.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 4-Methyl-5-nitroindoline HCl in solution?

A1: The stability of 4-Methyl-5-nitroindoline HCl in solution can be influenced by several factors, including:

• pH: The acidity or basicity of the solution can catalyze hydrolysis or other degradation reactions.[1]

• Temperature: Higher temperatures generally accelerate the rate of chemical degradation.[2]

• Light: Exposure to UV or visible light can induce photolytic degradation.[2]

• Oxygen: The presence of dissolved oxygen can lead to oxidative degradation of the molecule.[2]

• Solvent: The choice of solvent can impact the solubility and stability of the compound.

Q2: What is the recommended solvent for dissolving 4-Methyl-5-nitroindoline HCl?

A2: While specific solubility data is not extensively published, polar organic solvents such as DMSO, DMF, and methanol are generally suitable for dissolving indoline derivatives. For aqueous buffers, it is crucial to determine the optimal pH for both solubility and stability. Given that it is an HCl salt, it is likely more stable in slightly acidic conditions.

Q3: How should I store solutions of 4-Methyl-5-nitroindoline HCl?

A3: To maximize stability, solutions of 4-Methyl-5-nitroindoline HCl should be stored under the following conditions:

• Temperature: Store solutions at -20°C or -80°C for long-term storage. For short-term storage (a few days), refrigeration at 2-8°C may be acceptable, but this should be verified.[3][4]

• Light: Protect solutions from light by using amber-colored vials or by wrapping the container in aluminum foil.[2]

• Atmosphere: For compounds susceptible to oxidation, it is good practice to purge the solution with an inert gas like nitrogen or argon before sealing the container.

• Container: Use tightly sealed, high-quality glass or chemically resistant plastic containers to prevent solvent evaporation and contamination.[5]

Q4: What are the potential degradation pathways for 4-Methyl-5-nitroindoline HCl?

A4: Based on the structure of the molecule, potential degradation pathways include:

• Reduction of the nitro group: The nitro group is susceptible to reduction, which can lead to the formation of nitroso, hydroxylamino, and ultimately amino derivatives.[6][7] This is a common degradation pathway for nitroaromatic compounds.[8]

• Oxidation of the indoline ring: The indoline ring system can be susceptible to oxidation, potentially leading to ring-opening or the formation of hydroxylated byproducts.

• Hydrolysis: Although generally less common for indolines, extreme pH conditions could potentially lead to the degradation of the molecule.[1]

Troubleshooting Guide

This section provides a question-and-answer formatted guide to address specific issues you might encounter during your experiments.

Issue 1: I observe a change in the color of my 4-Methyl-5-nitroindoline HCl solution over time. What could be the cause?

• Potential Cause: A color change, often to a yellowish or brownish hue, is a common indicator of degradation, particularly for nitroaromatic compounds. This can be due to the formation of degradation products through oxidation or other reactions.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure the solution has been stored protected from light and at the recommended low temperature.[2][5]

  • Check pH: If using an aqueous buffer, measure the pH to see if it has shifted.

  • Analyze for Degradation: Use an analytical technique like High-Performance Liquid Chromatography (HPLC) with a UV detector to check for the appearance of new peaks corresponding to degradation products.[9][10]

  • Prepare Fresh Solution: If degradation is confirmed, it is best to discard the old solution and prepare a fresh one immediately before use.

Issue 2: I am seeing a loss of biological activity or inconsistent results in my assays.

• Potential Cause: A decrease in the concentration of the active parent compound due to degradation will lead to a reduction in its biological effect.

• Troubleshooting Steps:

  • Quantitative Analysis: Use a validated analytical method, such as HPLC or LC-MS, to accurately determine the concentration of 4-Methyl-5-nitroindoline HCl in your solution.[9][11] Compare this to the expected concentration.

  • Review Solution Preparation and Handling: Ensure that the initial weighing and dissolution were accurate. Avoid repeated freeze-thaw cycles, as this can accelerate degradation.

  • Perform a Time-Course Stability Study: If this compound is critical for a long-term experiment, consider performing a small-scale stability study under your specific experimental conditions (solvent, temperature, light exposure) to determine its stability over the required timeframe.

Issue 3: I am observing unexpected peaks in my analytical chromatogram (e.g., HPLC, LC-MS).

• Potential Cause: The appearance of new peaks is a strong indication of degradation or the presence of impurities in the original material.

• Troubleshooting Steps:

  • Analyze a Freshly Prepared Sample: Prepare a solution from the solid compound and immediately analyze it to establish a baseline chromatogram. This will help differentiate between impurities in the starting material and degradation products formed in solution.

  • Stress Testing: To tentatively identify which degradation products might be forming, you can perform stress testing on a sample of the solution. This involves exposing the solution to harsh conditions (e.g., high temperature, strong acid/base, UV light, or an oxidizing agent) for a short period and then analyzing the resulting mixture. This can help to predict potential degradation pathways.

  • Mass Spectrometry Analysis: If your system is connected to a mass spectrometer (LC-MS), you can obtain the mass-to-charge ratio (m/z) of the unknown peaks. This information is invaluable for proposing the structures of the degradation products.

Experimental Protocols

Protocol 1: Basic Stability Assessment of 4-Methyl-5-nitroindoline HCl in Solution

This protocol outlines a simple experiment to assess the short-term stability of 4-Methyl-5-nitroindoline HCl in a chosen solvent.

Materials:

• 4-Methyl-5-nitroindoline HCl solid

• High-purity solvent (e.g., DMSO, PBS pH 7.4)

• Amber glass vials with screw caps

• HPLC system with a UV detector

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Prepare a Stock Solution: Accurately weigh a known amount of 4-Methyl-5-nitroindoline HCl and dissolve it in the chosen solvent to a final concentration of 1 mg/mL.

• Initial Analysis (T=0): Immediately after preparation, dilute an aliquot of the stock solution to a suitable concentration for HPLC analysis and inject it into the HPLC system. Record the peak area of the parent compound.

• Sample Storage: Aliquot the remaining stock solution into several amber glass vials, seal them tightly, and store them under the desired conditions (e.g., room temperature, 4°C, -20°C).

• Time-Point Analysis: At predetermined time points (e.g., 24, 48, 72 hours, 1 week), retrieve one vial from each storage condition.

• HPLC Analysis: Allow the sample to come to room temperature, dilute as before, and analyze by HPLC. Record the peak area of the parent compound and note any new peaks.

• Data Analysis: Calculate the percentage of the parent compound remaining at each time point relative to the initial (T=0) measurement.

Time Point	Storage Condition	% Remaining (Parent Compound)	Observations (e.g., color change, new peaks)
0 hr	N/A	100%	Clear, colorless solution
24 hr	Room Temperature
24 hr	4°C
24 hr	-20°C
1 week	Room Temperature
1 week	4°C
1 week	-20°C

Table 1: Example Data Table for Stability Assessment.

Visualizations

Caption: Potential degradation pathways of 4-Methyl-5-nitroindoline HCl.

Caption: Troubleshooting workflow for inconsistent experimental results.

References

• Environmental Analysis Health and Toxicology. (2022-02-03). Biodegradation of p-nitroaniline by pseudomonas sp. strain DL17.
• U.S. Environmental Protection Agency. Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC).
• Agency for Toxic Substances and Disease Registry. (1995). Analytical Methods. In Toxicological Profile for 2,4,6-Trinitrotoluene.
• Spain, J. C. (2009). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 73(3), 523–551.
• Colder. (n.d.). Top 5 Factors Affecting Chemical Stability.
• University of St Andrews. (n.d.). Guidance on Safe Storage of Chemicals in Laboratories.
• Lab Manager. (2023, October 23). Handling and Storing Chemicals.
• Oakwood Chemical. (n.d.). 4-Methyl-5-nitroindoline, min 97%, 50 mg.
• PubMed. (1995). Biodegradation of nitroaromatic compounds.
• Storemasta. (2023, October 23). How to Store and Handle Chemicals in Laboratories: A Complete Guide.
• Separation Science. (2025, March 24). Analytical Techniques In Stability Testing.
• Pharmacy 180. (n.d.). Drug degradation pathways.
• ResearchGate. (2026, January 27). Analysis of Nitroaromatic Explosives by High Performance Liquid Chromatography: A Laboratory Exercise for Quantitative Analysis.
• Wiley Online Library. (2020). Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity.
• ResearchGate. (2020). Stability of Extemporaneously Prepared Preservative-Free Methylphenidate 5 mg/mL Intravenous Solution.
• medRxiv. (2020, September 3). Stability of Extemporaneously Prepared Preservative-Free Methylphenidate 5 mg/mL Intravenous Solution.

Sources

• 1. pharmacy180.com [pharmacy180.com]
• 2. Top 5 Factors Affecting Chemical Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. medrxiv.org [medrxiv.org]
• 5. Handling and Storing Chemicals | Lab Manager [labmanager.com]
• 6. :: Environmental Analysis Health and Toxicology [eaht.org]
• 7. Biodegradation of nitroaromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 10. researchgate.net [researchgate.net]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]

Technical Support Center: Optimization of 4-Methyl-5-Nitroindoline Reduction

Core Technical Directive

The Challenge: Reducing 4-methyl-5-nitroindoline to 4-methyl-5-aminoindoline presents a specific chemoselectivity paradox. The 4-methyl group exerts steric hindrance ortho to the nitro group, significantly slowing the reduction kinetics. This necessitates longer reaction times or forcing conditions, which unfortunately favors the thermodynamic side-reaction: dehydrogenation (aromatization) of the indoline ring to an indole.

This guide prioritizes chemoselectivity over raw catalytic activity. We recommend shifting from standard Pd/C hydrogenation to chemical reduction (Fe/AcOH) or transfer hydrogenation if aromatization is observed.

Reaction Pathway & Side Product Analysis[1][2][3]

The following diagram illustrates the competitive landscape. Your goal is to traverse the Reduction path while blocking the Dehydrogenation path.

Figure 1: Mechanistic pathway showing the competition between reduction (green) and aromatization (red).

Troubleshooting Guides & FAQs

Issue 1: "I am seeing significant amounts of the indole (aromatized) byproduct."

Diagnosis: This is the most common failure mode when using Palladium on Carbon (Pd/C) . Pd is an excellent dehydrogenation catalyst. If the reduction is slow (due to the 4-methyl group), the catalyst has time to attack the indoline ring, especially at elevated temperatures (>40°C) or low hydrogen pressure.

Corrective Actions:

• Switch Catalyst: Move to Raney Nickel or Platinum on Carbon (Pt/C) (sulfided). These are less active for ring dehydrogenation than Pd.

• Switch Methodology (Recommended): Use Iron in Acetic Acid (Fe/AcOH) . This method is strictly chemoselective for the nitro group and cannot dehydrogenate the indoline ring.

• Kinetic Control: If you must use Pd/C, lower the temperature to <25°C and increase H₂ pressure (50 psi) to favor the reduction kinetics over the thermodynamic aromatization.

Issue 2: "The reaction stalls at the hydroxylamine intermediate."

Diagnosis: The methyl group at the C4 position forces the C5-nitro group out of planarity with the benzene ring, disrupting conjugation and hindering the approach of the reducing agent. This "steric wall" often traps the reaction at the

stage.

Corrective Actions:

• Increase Proton Source: If using catalytic hydrogenation, add a trace of acid (e.g., 1% AcOH or HCl) to the solvent (MeOH/EtOH). Protonation of the hydroxylamine facilitates the elimination of water.

• Temperature Ramp: If using Fe/AcOH, increase temperature to 60-70°C. Unlike Pd/C, iron requires heat to overcome the steric barrier but carries zero risk of aromatizing the ring.

Issue 3: "The product turns dark red/brown upon isolation."

Diagnosis: Aminoindolines are electron-rich anilines susceptible to air oxidation (formation of quinoid imines).

Corrective Actions:

• Acidic Workup: Isolate the product as the HCl salt . The salt form is stable to oxidation.

• Inert Atmosphere: Perform filtration and solvent removal under Nitrogen/Argon.

• Add Antioxidant: Add 0.1% Sodium Metabisulfite during the aqueous workup.

Comparative Data: Catalyst Performance

The following table summarizes typical outcomes for hindered nitroindoline reductions based on internal process data and literature precedents.

Method	Reagent System	Yield (Target)	Indole (Side Product)	Hydroxylamine (Incomplete)	Scalability
A	H₂ (1 atm) / 10% Pd/C	65%	High (15-20%)	Low	High
B	H₂ (50 psi) / 5% Pt/C (sulfided)	82%	Low (<2%)	Moderate	High
C	Fe powder / AcOH / EtOH	92%	None	Low	Medium (Waste)
D	Hydrazine / Graphite / Fe(III)	78%	Low (<1%)	Moderate	Low

Recommended Protocols

Protocol A: The "Chemoselective Standard" (Fe/AcOH)

Best for: High purity requirements, avoiding indole formation entirely.

Reagents:

• 4-methyl-5-nitroindoline (1.0 equiv)

• Iron Powder (325 mesh, reduced) (5.0 equiv)

• Acetic Acid (glacial) (10 vol) / Ethanol (10 vol)

Procedure:

• Setup: Charge a 3-neck flask with 4-methyl-5-nitroindoline, Ethanol, and Acetic Acid.

• Activation: Heat the mixture to 60°C under

  .

• Addition: Add Iron powder portion-wise over 30 minutes. Caution: Exothermic.

• Reaction: Stir at 70°C for 2–4 hours. Monitor by HPLC (Look for disappearance of nitro peak; Indole peak should be absent).

• Workup: Cool to RT. Filter through a Celite pad to remove iron sludge.[1] Wash pad with EtOH.

• Isolation: Concentrate filtrate. Neutralize with saturated

  (carefully) to pH 8. Extract with EtOAc.[2]

• Stabilization: Treat organic layer with 1M HCl in ether to precipitate the 4-methyl-5-aminoindoline hydrochloride salt . Filter and dry.

Protocol B: Optimized Catalytic Hydrogenation

Best for: Large scale where iron waste disposal is prohibitive.

Reagents:

• 4-methyl-5-nitroindoline (1.0 equiv)

• 5% Pt/C (sulfided) or Raney Nickel (5 wt% loading)

• Solvent: Methanol (20 vol)

Procedure:

• Setup: Charge autoclave with substrate, solvent, and catalyst.

• Purge: Purge with

  (3x) then (3x).

• Pressurize: Charge

  to 50 psi (3.5 bar) . Note: Higher pressure accelerates reduction over aromatization.

• Temperature: Maintain 20–25°C . Do not heat. Heating promotes dehydrogenation.

• Reaction: Agitate vigorously for 6–12 hours.

• Filtration: Filter catalyst under inert atmosphere (Argon blanket) to prevent fire (Raney Ni) and product oxidation.

Decision Logic: Method Selection

Use this flow to determine the correct protocol for your specific constraints.

Figure 2: Decision matrix for selecting the reduction methodology based on purity and scale constraints.

References

• Bechamp Reduction Variants: Common Organic Chemistry. "Nitro Reduction - Iron (Fe)."[1][3] (Detailed protocols for Fe/AcOH reduction of hindered nitroarenes).

• Steric Hindrance in Nitro Reduction: Journal of Medicinal Chemistry. "Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives." (Discusses nucleophilic substitution and reduction challenges in substituted indoles).

• Catalytic Transfer Hydrogenation: National Institutes of Health (PMC). "Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C." (Alternative transfer hydrogenation methods to avoid harsh conditions).

• Prevention of Air Oxidation: ResearchGate. "How to prevent/minimize rapid air oxidation of arylamine." (Practical tips for handling electron-rich amino-heterocycles).

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• 3. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Purity Standards for 4-Methyl-5-nitroindoline hydrochloride

For researchers, scientists, and drug development professionals, the purity of a pharmaceutical intermediate is not merely a quantitative measure; it is the bedrock of reproducible research and the assurance of safety and efficacy in a final drug product. 4-Methyl-5-nitroindoline hydrochloride, a key building block in the synthesis of various pharmacologically active molecules, is no exception. Its purity profile directly impacts reaction kinetics, yield, and the impurity profile of the subsequent active pharmaceutical ingredient (API). This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity determination of 4-Methyl-5-nitroindoline hydrochloride, offering field-proven insights into methodological choices and data interpretation.

The Criticality of Purity for a Pharmaceutical Intermediate

4-Methyl-5-nitroindoline hydrochloride (HCl) is an organic compound whose utility in medicinal chemistry is significant. However, like any synthesized chemical entity, it is susceptible to containing impurities. These can originate from various sources, including unreacted starting materials, intermediates, by-products from side reactions, and degradation products.[1] The International Council for Harmonisation (ICH) Q3A(R2) guidelines underscore the necessity of identifying and controlling these impurities in new drug substances to ensure patient safety.[2][3] For an intermediate like 4-Methyl-5-nitroindoline HCl, controlling purity at this early stage prevents the propagation and potential concentration of undesirable compounds in the final API, which can complicate manufacturing and regulatory approval.

Primary Analytical Approach: Reversed-Phase HPLC with UV Detection (Method A)

Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is the industry's gold standard for the purity analysis of non-volatile small molecules due to its high resolving power, robustness, and adaptability.[4][5] For 4-Methyl-5-nitroindoline HCl, an RP-HPLC method coupled with Ultraviolet (UV) detection provides a reliable and sensitive means of separating the main component from its potential impurities.

Rationale for Methodological Choices

The selection of each parameter in an HPLC method is a deliberate choice aimed at achieving optimal separation and quantification.

• Stationary Phase (Column): A C18 column is chosen for its hydrophobicity, which is well-suited for retaining and separating aromatic compounds like 4-Methyl-5-nitroindoline and its likely impurities. The end-capping on modern C18 columns minimizes peak tailing for basic compounds, which is relevant for the indoline core.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (like phosphate or formate) and an organic solvent (typically acetonitrile or methanol) is employed. A gradient is crucial for resolving compounds with a range of polarities, from polar starting materials to less polar by-products, within a reasonable timeframe.[6] Acetonitrile is often preferred over methanol for its lower viscosity and stronger elution strength for many organic compounds. A slightly acidic mobile phase (e.g., using formic or phosphoric acid) ensures the consistent protonation of the analyte and any basic impurities, leading to sharper, more symmetrical peaks.

• Detection: The nitroaromatic chromophore in 4-Methyl-5-nitroindoline HCl allows for sensitive detection using a UV detector. A wavelength of 254 nm is a common choice for aromatic compounds and is likely to provide a good response for both the main peak and potential impurities.[6] A photodiode array (PDA) detector is highly recommended as it can acquire spectra across a range of wavelengths, aiding in peak identification and purity assessment.

Predicted Impurity Profile

Based on common synthetic routes for nitroindoles, such as the Reissert indole synthesis, we can predict a profile of potential process-related impurities.[2] A plausible synthesis of 4-Methyl-5-nitroindoline could start from a substituted 2-methyl-nitroaniline.

Potential Impurities:

• Impurity I (Starting Material): 2,4-Dimethyl-3-nitroaniline (unreacted starting material).

• Impurity II (Intermediate): Ethyl N-(2,4-dimethyl-3-nitrophenyl)formimidate (a plausible intermediate).

• Impurity III (Isomer): 6-Methyl-5-nitroindoline (a potential isomeric by-product).

• Impurity IV (Related Substance): 4-Methyl-5-nitroindole (a potential oxidation product or precursor).

Experimental Protocol: HPLC Method A

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and PDA detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30.1-35 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the 4-Methyl-5-nitroindoline HCl sample in a 50:50 mixture of water and acetonitrile to a final concentration of approximately 0.5 mg/mL.

Comparative Analysis: Alternative Purity Assessment Methods

To provide a comprehensive evaluation, the primary HPLC method is compared against two alternatives: an Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) method and a modified isocratic HPLC method.

Alternative 1: Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS)

UPLC-MS represents a significant advancement over traditional HPLC, offering faster analysis times and greater sensitivity and specificity.[7] The use of sub-2 µm particle size columns in UPLC results in sharper peaks and improved resolution. Coupling with a mass spectrometer allows for the determination of the mass-to-charge ratio (m/z) of eluting peaks, providing definitive identification of known impurities and structural elucidation of unknown ones.

Alternative 2: Isocratic HPLC Method (Method B)

For routine quality control where the impurity profile is well-established, a simpler, isocratic HPLC method can be advantageous. This method uses a constant mobile phase composition, making it more robust and quicker to transfer between laboratories. However, its ability to resolve a wide range of impurities is often compromised compared to a gradient method.

Performance Comparison

The following table summarizes the hypothetical, yet realistic, performance of the three methods in analyzing a batch of 4-Methyl-5-nitroindoline HCl containing the four predicted impurities.

Parameter	Method A (HPLC-UV Gradient)	Alternative 1 (UPLC-MS)	Alternative 2 (Isocratic HPLC)
Resolution (Main Peak vs. Closest Impurity)	2.5	> 4.0	1.8 (potential co-elution)
Limit of Quantification (LOQ)	0.05%	0.01%	0.10%
Analysis Run Time	35 minutes	10 minutes	15 minutes
Specificity	High (based on retention time)	Very High (retention time + mass)	Moderate (risk of co-elution)
Robustness	Good	Moderate (sensitive to system pressure)	Excellent
Primary Application	R&D, Stability, Full Profile	Impurity Identification, High-Throughput	Routine QC, In-process Control

Establishing Purity Specifications

The acceptance criteria for the purity of 4-Methyl-5-nitroindoline HCl should be established based on regulatory guidelines and the intended use of the intermediate. The ICH Q3A(R2) guidelines provide a framework for setting limits for impurities.[2]

• Reporting Threshold: Any impurity above 0.05% should be reported.

• Identification Threshold: Any impurity exceeding 0.10% should be structurally identified.

• Qualification Threshold: Impurities above 0.15% must be qualified through toxicological studies.

For an early-stage intermediate, a typical purity specification might be ≥98.5%, with no single unidentified impurity exceeding 0.10%.

Conclusion

The selection of an analytical method for determining the purity of 4-Methyl-5-nitroindoline hydrochloride is a critical decision that balances the need for comprehensive impurity profiling with the practical requirements of speed and robustness.

• The gradient RP-HPLC-UV method stands as the most balanced approach, offering excellent resolving power for a complex impurity profile, making it ideal for development and validation activities.

• The UPLC-MS method is the superior choice for in-depth impurity identification and for high-throughput screening environments where speed and sensitivity are paramount.

• The isocratic HPLC method provides a simplified, robust solution for routine quality control once the impurity profile has been well-characterized and validated.

Ultimately, a well-validated, stability-indicating HPLC method is not just a regulatory requirement but a fundamental tool for ensuring the quality, safety, and consistency of pharmaceutical products from the intermediate stage to the final dosage form.

References

• ICH Harmonised Tripartite Guideline. Impurities in New Drug Substances Q3A(R2). European Medicines Agency; 2006. [Link]

• ICH Q3A(R2) Impurities in new drug substances - Scientific guideline. European Medicines Agency; 2006. [Link]

• ICH Q3A (R2) Impurities in new drug substances. Slideshare; N.A. [Link]

• ICH Q3A(R2) Impurities in New Drug Substances. ECA Academy; N.A. [Link]

• Aspects of Validation in HPLC Method Development for Pharmaceutical Analysis – Comparison of Validation Requirements by FDA, USP and ICH. International Journal of Pharmaceutical Sciences and Research; 2010. [Link]

• Impurities in new drug substance | ICH Q3A(R2). YouTube; 2021. [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. Chromatography Today; N.A. [Link]

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International; 2020. [Link]

• Development of Impurity Profiling Methods Using Modern Analytical Techniques. International Journal of Trend in Scientific Research and Development; 2020. [Link]

• Steps for HPLC Method Validation. Pharmaguideline; 2023. [Link]

• Review On Active pharmaceutical ingredients and impurity profiling: Advanced Chromatographic Techniques (HPLC, UPLC, GC). IJIRT; N.A. [Link]

• Analytical Validation of an HPLC-UV Method for Praziquantel and Related Substances in PMMA-co-DEAEMA Microparticles. MDPI; 2023. [Link]

• Impurity profiling and HPLC methods for drug quality compliance. AMSbiopharma; 2023. [Link]

• Improved Pharma Expands Pharmaceutical Development Services with New Automated Dissolution Capabilities. PR Newswire; 2026. [Link]

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Comparison of 4-Methyl-5-nitroindoline vs 5-nitroisatin reactivity

An In-Depth Comparative Guide to the Chemical Reactivity of 4-Methyl-5-nitroindoline and 5-nitroisatin

This guide provides a detailed, evidence-based comparison of the chemical reactivity of two important heterocyclic building blocks: 4-Methyl-5-nitroindoline and 5-nitroisatin. Designed for researchers, medicinal chemists, and professionals in drug development, this document moves beyond a simple catalog of reactions to explain the underlying electronic and structural factors that govern the distinct chemical behavior of these molecules. By understanding these principles, scientists can better strategize their synthetic routes and leverage the unique properties of each scaffold for the rational design of novel therapeutics and functional materials.

The divergent reactivity of 4-Methyl-5-nitroindoline and 5-nitroisatin stems directly from the fundamental differences in their core structures and the electronic interplay of their constituent functional groups.

4-Methyl-5-nitroindoline features a reduced pyrrole ring fused to a benzene ring. Its reactivity is governed by a complex balance of competing electronic effects:

• Electron-Donating Groups: The secondary amine (N-H) of the indoline core and the C4-methyl group both act as electron-donating groups (EDGs). The lone pair on the nitrogen and the inductive/hyperconjugation effects of the methyl group increase the electron density of the aromatic ring.[1][2][3][4][5]

• Electron-Withdrawing Group: The C5-nitro group is a powerful electron-withdrawing group (EWG), deactivating the aromatic ring towards electrophilic attack through both strong inductive and resonance effects.[6][7][8][9]

5-nitroisatin , conversely, is characterized by an indole-2,3-dione core. This structure is fundamentally electron-deficient due to the cumulative effects of multiple EWGs:

• Electron-Withdrawing Groups: The C5-nitro group and the two carbonyl groups at C2 (amide) and C3 (ketone) work in concert to strongly withdraw electron density from the aromatic ring, rendering it highly deactivated.[6][7][10]

• Electrophilic Center: The C3-carbonyl group is a highly electrophilic ketone, making it the primary site for nucleophilic attack and a versatile handle for a wide array of chemical transformations.[10][11][12]

The following diagram illustrates the dominant electronic influences in each molecule.

Caption: Dominant electronic effects influencing the reactivity of the core structures.

Comparative Reactivity in Key Chemical Transformations

The electronic profiles outlined above translate into starkly different behaviors in common synthetic operations.

Aromatic Ring Reactivity

Reaction Type	4-Methyl-5-nitroindoline	5-nitroisatin	Rationale
Electrophilic Aromatic Substitution (EAS)	Moderately reactive. Substitution is directed by the activating amine and methyl groups to positions ortho/para to them (C6, C7).	Highly unreactive/inert. The combined deactivating effect of the nitro and dicarbonyl groups makes EAS extremely difficult.	The indoline's EDGs activate the ring, partially counteracting the deactivating nitro group. The isatin ring is severely electron-deficient.[8]
Nitro Group Reduction	Readily undergoes reduction to form the corresponding 5-aminoindoline derivative under standard conditions (e.g., SnCl₂, H₂/Pd-C).	Readily undergoes reduction. Conditions must be chosen carefully to avoid side reactions at the carbonyl groups.	The nitro group on both scaffolds is susceptible to reduction.[13][14][15] However, the presence of reducible carbonyls in isatin requires greater chemoselectivity.

Functional Group-Specific Reactivity

This is where the two molecules show their most profound differences. 4-Methyl-5-nitroindoline's chemistry is dominated by its nucleophilic amine, while 5-nitroisatin's reactivity is centered on its electrophilic C3-carbonyl.

Reaction Type	4-Methyl-5-nitroindoline	5-nitroisatin	Rationale
N-Functionalization	The secondary amine is readily N-alkylated or N-acylated using standard protocols.	The N-H is acidic (pKa ≈ 10-11) and can be deprotonated with a suitable base for subsequent N-alkylation/acylation.	The amine in the indoline is a typical nucleophilic secondary amine. The N-H in isatin is part of an amide, making it significantly more acidic.[11]
C3-Carbonyl Reactions	Not applicable.	This is the primary center of reactivity. It readily undergoes nucleophilic addition, condensation, and cycloaddition reactions to form diverse products like spiro-oxindoles.[10][11][16][17]	The C3-ketone of isatin is highly electrophilic and sterically accessible, making it an ideal site for bond formation.[12]
Oxidative Cleavage	The indoline ring is generally stable to oxidation, though harsh conditions can affect the aromatic ring.	The C2-C3 bond can be cleaved under oxidative conditions (e.g., H₂O₂/NaOH) to yield the corresponding 2-amino-5-nitrobenzoic acid.[18]	The α-keto-amide linkage in the isatin core is susceptible to oxidative cleavage, a reaction not possible for the indoline scaffold.[18]

Experimental Protocols and Workflows

To provide a practical context for the discussed principles, this section details validated protocols for key transformations, highlighting the distinct experimental considerations for each substrate.

Protocol: Reduction of the Aromatic Nitro Group

This protocol compares the reduction of the nitro group on both scaffolds to the corresponding amine, a crucial transformation for accessing new chemical diversity.

Workflow Diagram: Nitro Group Reduction

Caption: Comparative workflow for the reduction of the nitro group using tin(II) chloride.

Methodology: Aromatic nitro compounds are readily reduced by SnCl₂·2H₂O in alcohol, a method known for its chemoselectivity in the presence of other reducible groups like ketones and esters.[19]

• Reaction Setup: To a solution or suspension of the nitro-compound (4-Methyl-5-nitroindoline or 5-nitroisatin, 1.0 eq) in absolute ethanol (approx. 0.5 M), add tin(II) chloride dihydrate (SnCl₂·2H₂O, 5.0 eq).

• Reaction: Heat the mixture at 70 °C under a nitrogen atmosphere. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 30-60 minutes).

• Workup: Allow the reaction to cool to room temperature and pour it into ice water. Carefully neutralize the mixture by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is ~8.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography to yield the desired amino derivative.

Expected Outcome & Causality: Both reactions proceed efficiently. The choice of SnCl₂ is deliberate; it is a mild reducing agent that selectively reduces the nitro group without affecting the carbonyl groups of the isatin ring, demonstrating excellent chemoselectivity.[19]

Protocol: Oxidative Cleavage of 5-nitroisatin

This protocol is unique to 5-nitroisatin and showcases the reactivity of its dione core, a pathway unavailable to 4-Methyl-5-nitroindoline.

Methodology: This transformation leverages the susceptibility of the α-keto-amide bond in the isatin ring to oxidative cleavage, using hydrogen peroxide as a green and efficient oxidant.[18]

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve 5-nitroisatin (1.0 eq, e.g., 3.3 g, 0.017 mol) in a 1 M sodium hydroxide solution (approx. 0.17 M solution).[18]

• Cooling: Place the flask in an ice bath and cool the solution to 10 °C with continuous stirring.[18]

• Oxidant Addition: Slowly add 30% hydrogen peroxide (H₂O₂, ~1.5 eq, e.g., 3 mL, ~0.026 mol) dropwise to the cooled solution. Maintain the temperature below 15 °C.[18]

• Reaction: After the addition is complete, continue stirring the reaction mixture in the ice bath for 3 hours.[18]

• Precipitation and Isolation: Acidify the reaction mixture to a pH of 3-4 by the slow addition of glacial acetic acid. A yellow precipitate of crude 2-Amino-5-nitrobenzoic acid will form. Collect the product by vacuum filtration and wash with cold deionized water.[18]

• Purification: The crude product can be further purified by recrystallization from a minimal amount of hot 95% ethanol and hot deionized water to yield the pure product (Typical Yield: 74-77%).[18]

Causality of Experimental Choices: The basic medium (NaOH) is crucial as it facilitates the formation of an intermediate hydroperoxide adduct at the C2 carbonyl, which then rearranges to cleave the C2-C3 bond. Acetic acid is used for precipitation as it protonates the carboxylate and amine, causing the product to crash out of the aqueous solution.

Conclusion: Strategic Application in Synthesis

The reactivity profiles of 4-Methyl-5-nitroindoline and 5-nitroisatin are not merely different; they are complementary.

• 4-Methyl-5-nitroindoline is an ideal scaffold when the synthetic goal involves leveraging the nucleophilicity of the indoline nitrogen or performing electrophilic substitutions on a moderately activated aromatic ring. Subsequent reduction of the nitro group provides a valuable amino handle for further diversification.

• 5-nitroisatin is the precursor of choice for constructing complex heterocyclic systems, particularly spiro-oxindoles, through reactions at its highly electrophilic C3-carbonyl.[17][20] Its ability to undergo oxidative cleavage offers an efficient route to substituted anthranilic acids.[18]

By understanding the fundamental principles of electron distribution and functional group reactivity detailed in this guide, researchers can make informed decisions, selecting the appropriate scaffold to efficiently achieve their synthetic targets and accelerate the discovery of new chemical entities.

References

• Aromatic Side Chain Reduction: Nitro. (n.d.). St. John's University.
• A Researcher's Guide to C3 Carbonyl Reactivity in Substituted Isatins. (2025). BenchChem.
• Mishra, S., & Srivastava, S. (2025). Isatin and Its Derivatives: Chemistry, Synthesis, and Pharmacological Activities – A Comprehensive Review. Journal of Advance and Future Research.
• More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. (2018). Master Organic Chemistry.
• What is directive influence of nitro group in electrophilic substitution of aromatic compounds? (n.d.). Vaia.
• 5-Nitroisatin CAS 611-09-6. (n.d.). Shaanxi Bloom Tech Co., Ltd.
• Synthesis of 2-Amino-5-nitrobenzoic Acid from 5-Nitroisatin: An Application Note and Detailed Protocol. (2025). BenchChem.
• Selective reduction of nitro group to amine, in benzene ring containing nitrile? (2019). Chemistry Stack Exchange.
• Amines. (n.d.). NCERT.
• Substituent Effects in the Reactivity of Aromatic Rings. (2025). Chemistry LibreTexts.
• Nitro Reduction - Common Conditions. (n.d.). Organic Chemistry Portal.
• 5-Nitroisatin Chemical Properties, Uses, Production. (n.d.). ChemicalBook.
• Electrophilic aromatic directing groups. (n.d.). Wikipedia.
• How to Identify Electron Withdrawing Groups on an Aromatic Ring. (2021). YouTube.
• 5-Nitroisatin. (n.d.). Chem-Impex.
• Isatin and its derivatives: a survey of recent syntheses, reactions, and applications. (2018). RSC Advances.
• Why is the methyl group (CH₃) exhibit an electron-donating effect?. (2025). askIITians.
• Why is a methyl group electron donating?. (2017). Quora.
• Why is the methyl group electron-donating via the inductive effect?. (2017). Chemistry Stack Exchange.
• Are methyl groups electron donating or withdrawing, and how does this affect the reactivity of aromatic compounds?. (n.d.). Proprep.
• Why does the methyl group have a positive inductive effect?. (2020). Quora.

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Comparative Spectroscopic Guide: Characterization of Methyl-Nitroindoline Isomers

Executive Summary: The Isomer Challenge

In the development of kinase inhibitors and GPCR ligands, the indoline scaffold is a privileged structure. However, introducing a nitro group (for later reduction to an amine) onto the N-methylindoline core presents a critical regioisomeric challenge.

The nitration of N-methylindoline is an electrophilic aromatic substitution that predominantly yields N-methyl-5-nitroindoline , but often produces significant quantities of the 6-nitro isomer and trace amounts of the 4- and 7-nitro isomers. Distinguishing these isomers is non-trivial due to their identical mass and similar polarity.

This guide provides a definitive spectroscopic workflow to distinguish N-methyl-5-nitroindoline (Target) from its N-methyl-6-nitroindoline (Impurity) counterpart, utilizing NMR, UV-Vis, and Mass Spectrometry.

Analytical Strategy & Workflow

The following decision tree outlines the logical flow for isolating and identifying the correct isomer.

Figure 1: Analytical workflow for the separation and identification of methyl-nitroindoline regioisomers.

Comparative Spectroscopic Analysis

Nuclear Magnetic Resonance ( H NMR)

NMR is the gold standard for differentiation. The key lies in the splitting patterns (multiplicity) and coupling constants (

) of the aromatic protons.

• Solvent Choice: DMSO-

  is recommended over CDCl due to the poor solubility of nitro-aromatics and to prevent peak overlapping.

• Mechanism: The nitro group is strongly electron-withdrawing. It deshields ortho-protons, shifting them downfield.

Comparative Data Table: Aromatic Region

Feature	N-Methyl-5-nitroindoline	N-Methyl-6-nitroindoline	Differentiation Logic
Proton H-4	8.05 (d, Hz)	7.15 (d, Hz)	H-4 is ortho to in the 5-isomer (deshielded, meta-split). In the 6-isomer, it is shielded.
Proton H-6	7.95 (dd, Hz)	N/A (Substituted)	The 5-isomer shows distinct ortho (H-7) and meta (H-4) coupling.
Proton H-7	6.60 (d, Hz)	7.30 (d, Hz)	H-7 is ortho to in the 6-isomer (deshielded).
Proton H-5	N/A (Substituted)	7.50 (dd, Hz)	The 6-isomer shows ortho (H-4) and meta (H-7) coupling.
Methyl ( )	2.85 (s)	2.88 (s)	Not diagnostic. Both appear as singlets in similar regions.

Note: Chemical shifts are approximate (

ppm) based on typical substituent effects in DMSO- .

Key Diagnostic Signal:

• Look for the doublet with small coupling (

  Hz) .

  • If this doublet is at ~8.0 ppm , it is H-4, confirming the 5-nitro isomer.

  • If this doublet is at ~7.3 ppm , it is H-7, confirming the 6-nitro isomer.

UV-Visible Spectroscopy

While less specific than NMR, UV-Vis provides quick confirmation of the conjugation system.

• 5-Nitroindoline: The nitro group is para to the indoline nitrogen's lone pair (via the aromatic ring). This allows for strong "push-pull" resonance (Intramolecular Charge Transfer), leading to a significant bathochromic (red) shift.

• 6-Nitroindoline: The nitro group is meta to the nitrogen.[1] Resonance is interrupted, typically resulting in a hypsochromic (blue) shift relative to the 5-isomer or a distinct spectral shape.

Mass Spectrometry (MS)

Both isomers show the same molecular ion (

for C H N O ). However, fragmentation energies differ.

• Method: ESI-MS/MS (Collision Induced Dissociation).

• Fragmentation:

  • Loss of NO

    ( 46): Common in both, but the activation energy is often lower for the 5-nitro isomer due to resonance stabilization of the resulting radical cation.

  • Loss of OH (

    17): "Ortho effect." If a methyl group were present at C-4 or C-6 (adjacent to nitro), a distinct peak would appear. This is useful for distinguishing C-methyl isomers (e.g., 4-methyl-5-nitroindoline) from N-methyl isomers.

Experimental Protocols

Protocol A: Synthesis & Purification (Self-Validating)

Objective: Synthesize N-methyl-5-nitroindoline and isolate it from the 6-nitro byproduct.

• Reactants: Dissolve N-methylindoline (1.0 eq) in conc. H

  SO at 0°C.

• Nitration: Add KNO

  (1.05 eq) portion-wise. Critical: Keep Temp < 5°C to prevent dinitration.[2]

• Quench: Pour onto crushed ice. The precipitate is a mixture of isomers (approx. 85:15 ratio of 5-nitro : 6-nitro).

• Purification (The Validation Step):

  • Dissolve crude solid in minimal Dichloromethane (DCM).

  • Load onto Silica Gel 60.

  • Elute with Hexane:Ethyl Acetate (4:1) .

  • Observation: The 6-nitro isomer is less polar (due to intramolecular H-bonding/dipole cancellation) and typically elutes first . The 5-nitro isomer (more polar, strong dipole) elutes second .

  • Checkpoint: Collect the second major yellow band.

Protocol B: Spectroscopic Characterization

• Sample Prep: Dissolve 5 mg of purified solid in 0.6 mL DMSO-

  .

• Acquisition: Run a standard proton scan (16 scans, D1=1.0s).

• Validation:

  • Check the integration of the aromatic region (should sum to 3H).

  • Check the integration of the aliphatic region (N-CH

    singlet, 3H; CH -CH multiplets, 4H).

  • NOESY Check (Optional): Irradiate the N-Me signal. If you see NOE enhancement of the doublet at ~6.6 ppm (H-7), you have confirmed the N-methyl group is intact and the H-7 position is unsubstituted (consistent with 5-nitro).

Structural Logic Diagram

The following diagram illustrates the spatial relationships detected by NMR (NOESY) that confirm the structure.

Figure 2: NMR correlation logic for N-methyl-5-nitroindoline. The NOE between N-Me and H-7 is the structural anchor.

References

• PubChem. (2024). 1-Methyl-5-nitroindoline-2,3-dione (Isatin derivative comparison). National Library of Medicine. [Link]

• Royal Society of Chemistry. (2019). Synthesis and characterization of methyl-nitroindole derivatives. RSC Advances (via Google Scholar Snippets). [Link]

• Matrix Fine Chemicals. N-Methyl-5-Nitroindoline Product Specifications. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]

Benchmarking 4-Methyl-5-nitroindoline against other PROTAC linkers

A Comparative Guide to Rigid vs. Flexible Linker Architectures

Part 1: Executive Summary & Core Directive

In the optimization of Proteolysis Targeting Chimeras (PROTACs), the "linkerology" phase is often the bottleneck. While Polyethylene Glycol (PEG) and Alkyl chains remain the default starting points due to synthetic ease, they frequently suffer from high conformational entropy, leading to poor ternary complex stability (

) and the "hook effect."

This guide benchmarks 4-Methyl-5-nitroindoline —specifically as a precursor for constructing rigid, conformationally restricted linker-ligand interfaces —against standard flexible alternatives.

The Core Thesis: Unlike passive PEG spacers, 4-Methyl-5-nitroindoline derivatives act as Vector-Locking Modules . By introducing a methyl group adjacent to the attachment point and utilizing the fused bicyclic indoline core, this scaffold restricts the exit vector of the linker, minimizing the entropic penalty (

) upon ternary complex formation.

Part 2: Comparative Benchmarking

The following analysis compares the 4-Methyl-5-nitroindoline scaffold (post-reduction/coupling) against the three most common linker classes.

Table 1: Physicochemical & Performance Comparison

Feature	4-Methyl-5-nitroindoline (Rigid)	PEG Chains (Flexible)	Alkyl Chains (Hydrophobic)	Piperazine (Rigid)
Conformational Entropy	Low (Favorable) . The fused ring + methyl clash locks the exit vector.	High (Unfavorable) . "Floppy" chain requires significant energy to freeze into active conformation.	High . High degrees of freedom.	Medium-Low . Chair conformation restricts movement, but lacks the specific vector control of the methyl-indoline.
Permeability (PAMP)	High . Aromatic core improves lipophilicity balance without the "greasiness" of long alkyls.	Low-Medium . High TPSA (Polar Surface Area) often limits passive diffusion.	High . But suffers from poor solubility (logP issues).	Medium . Good balance, but basic nitrogen can cause lysosomal trapping.
Ternary Complex Stability	High cooperativity ( ) .[1] Pre-organized geometry favors specific E3-POI interfaces.	Variable . Often relies on chance encounters; frequently exhibits negative cooperativity ( ).	Variable .	High . Similar to indoline, but offers fewer derivatization vectors.
Synthetic Complexity	High . Requires nitro-reduction and Buchwald/SnAr coupling.	Low . Standard amide/click chemistry.[2]	Low . Standard alkylation.	Medium .
Metabolic Stability	High . Resistant to oxidative metabolism.	Medium . PEG chains are susceptible to oxidative cleavage in vivo.	Low . Prone to P450 oxidation.	High .

Part 3: The Science of Rigidity (Mechanism of Action)

To understand why the 4-Methyl-5-nitroindoline scaffold outperforms PEGs in late-stage optimization, we must visualize the thermodynamic landscape.

Diagram 1: The Entropic Advantage

Caption: Thermodynamic comparison showing how rigid linkers reduce the entropic penalty of binding, leading to higher affinity ternary complexes.

The "Methyl" Effect: The 4-methyl group on the indoline ring is not merely decorative. It creates steric hindrance with the carbonyls of the Cereblon binding motif (phthalimide/glutarimide), forcing the linker to exit at a specific angle (typically out-of-plane). This "vector locking" prevents the linker from collapsing onto the ligand, a common failure mode in PEG linkers.

Part 4: Experimental Protocols

This section details the synthesis and validation of a PROTAC utilizing the 4-Methyl-5-nitroindoline scaffold.

Protocol A: Synthesis (The Reductive Ligation)

Context: 4-Methyl-5-nitroindoline is the precursor. It must be reduced to the amine to serve as the attachment point for the linker.

• Starting Material: 4-Methyl-5-nitroindoline (CAS: Verify specific isomer availability).

• Step 1: Nitro Reduction

  • Dissolve 1 eq of 4-Methyl-5-nitroindoline in MeOH/THF (1:1).

  • Add 10% Pd/C (10 wt%) and stir under

    balloon (1 atm) for 4 hours.

  • Checkpoint: Monitor via LC-MS for disappearance of nitro peak (M+) and appearance of amine (M-30+2).

  • Filter through Celite and concentrate to yield 4-Methyl-5-aminoindoline .

• Step 2: Linker Conjugation (Nucleophilic Substitution)

  • Dissolve the amine (from Step 1) in DMF.

  • Add

    (2 eq) and the Linker-Halide (e.g., Bromo-alkyl-Warhead or activated PEG-tosylate).

  • Heat to 60°C for 12 hours.

  • Note: The steric bulk of the 4-methyl group may slow this reaction. If yield is <30%, switch to Buchwald-Hartwig conditions (Pd2(dba)3, XPhos).

Protocol B: Ternary Complex Stability (TR-FRET)

Objective: Quantify the cooperativity (

) of the rigid linker vs. a PEG control.

Reagents:

• Biotinylated E3 Ligase (Cereblon).

• His-tagged Target Protein (POI).

• Tb-labeled Anti-His Antibody (Donor).

• Streptavidin-d2 (Acceptor).

Workflow:

• Titration: Prepare a serial dilution of the PROTAC (10

  M to 0.1 nM) in assay buffer.

• Incubation: Mix PROTAC with Biotin-E3 (50 nM) and His-POI (50 nM). Incubate for 60 mins at RT.

• Detection: Add Tb-Antibody and SA-d2. Incubate 60 mins.

• Read: Measure TR-FRET signal (Ratio 665/620 nm).

• Analysis: Plot the "Bell-shaped curve."

  • Result Interpretation: A wider bell curve with a higher amplitude for the Indoline-based PROTAC compared to the PEG analog indicates positive cooperativity and a more stable ternary complex.

Diagram 2: Experimental Workflow

Caption: Step-by-step workflow from chemical synthesis to biophysical validation of the rigid PROTAC.

Part 5: References

• Bondeson, D. P., et al. (2018). "Lessons in PROTAC Design from Selective Degradation with a Promiscuous Warhead." Cell Chemical Biology.

  • Relevance: Foundational work on how linker rigidity affects selectivity and degradation efficiency.[1][3][4]

• Testa, A., et al. (2020). "3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Reaction with Proline-Rich Peptides." Journal of Medicinal Chemistry.

  • Relevance: Discusses the impact of rigidifying elements (like hydroxyprolines and indolines) on binding vectors.

• Farnaby, W., et al. (2019). "BAF Complex Vulnerabilities in Cancer Demonstrated via Structure-Based PROTAC Design." Nature Chemical Biology.

  • Relevance: Demonstrates the use of rigid linkers to solve permeability issues in PROTACs.

• Buhimschi, A. D., et al. (2018). "Targeting the C481S Ibrutinib-Resistance Mutation in Bruton’s Tyrosine Kinase Using PROTACs." Biochemistry.

  • Relevance: Comparative data on linker length and rigidity affecting degradation profiles.[4][][6][7]

Sources

• 1. chempep.com [chempep.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 6. precisepeg.com [precisepeg.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 4-Methyl-5-nitroindoline Hydrochloride

[1]

Executive Summary & Chemical Profile

4-Methyl-5-nitroindoline hydrochloride is a nitro-substituted indole derivative commonly used as an intermediate in pharmaceutical synthesis. Its disposal requires strict adherence to protocols governing toxic organic nitrates and acidic salts .

Unlike standard organic waste, this compound presents a dual hazard: the nitro group (potential toxicity/environmental persistence) and the hydrochloride salt (corrosivity/acidity).

Critical Operational Directive: Do NOT attempt to neutralize the hydrochloride salt to its free base prior to disposal. Doing so precipitates 4-methyl-5-nitroindoline as a fine solid, increasing inhalation risks and creating potential dust explosion hazards.

Chemical Identity Table

Parameter	Detail
Chemical Name	4-Methyl-5-nitroindoline hydrochloride
CAS Number (Free Base)	165250-69-1 (Refer to specific SDS for salt CAS)
Molecular Formula	C₉H₁₀N₂O₂[1] · HCl
Hazard Class	6.1 (Toxic) , 8 (Corrosive)
Primary Disposal Route	High-Temperature Incineration (with scrubber)
RCRA Status (USA)	Characteristic Hazardous Waste (Toxic/Ignitable)

Safety Assessment & Pre-Disposal Handling

Expert Insight: The presence of the nitro group at the C5 position increases the compound's stability relative to other nitrogen-rich energetic materials, but it remains susceptible to thermal decomposition. The HCl salt form creates an acidic micro-environment that can corrode metal waste containers.

Personal Protective Equipment (PPE) Matrix

• Respiratory: N95 or P100 particulate respirator (if handling solids outside a fume hood).

• Dermal: Double-gloving is mandatory. Use Nitrile (outer) over Latex (inner) to prevent permeation of the nitro-aromatic moiety.

• Eye/Face: Chemical splash goggles. Face shield recommended if handling liquid stock solutions >100mL.

Incompatibility Warning

STOP AND CHECK: Ensure the waste stream is free of oxidizers (e.g., Peroxides, Nitric Acid). Mixing nitroindolines with strong oxidizers can lead to uncontrolled exothermic reactions.

Disposal Decision Logic (Workflow)

The following decision tree illustrates the segregation logic required to prevent cross-contamination and ensure regulatory compliance.

Figure 1: Segregation workflow for 4-Methyl-5-nitroindoline HCl. Note that both liquid streams eventually route to incineration, but must be separated initially to prevent halogen-related corrosion in storage drums.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Excess Reagent)

Use this for expired salts, spill cleanup residues, or weighing boat scraps.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Do not use metal containers due to the corrosive nature of the hydrochloride salt [1].

• Primary Containment: Place the solid waste into a clear LDPE bag. Twist and tape the neck of the bag to seal.

• Secondary Containment: Place the sealed bag into the HDPE jar.

• Labeling: Affix a hazardous waste label.

  • Constituents: "4-Methyl-5-nitroindoline HCl, 95%"

  • Hazards: Toxic, Corrosive.

• Storage: Store in a cool, dry flammables cabinet until pickup. Avoid exposure to direct sunlight (nitro compounds can be photosensitive).

Protocol B: Liquid Waste (Reaction Mixtures/HPLC Waste)

Use this for mother liquors or dissolved samples.

• pH Check: Check the pH of the solution.

  • If pH < 2: Do not neutralize. Label as "Acidic Organic Waste."

  • Why? As noted in Section 1, raising the pH will precipitate the free base, creating sludge that clogs incinerator nozzles [2].

• Segregation:

  • If dissolved in Dichloromethane (DCM) or Chloroform : Pour into "Halogenated Waste" carboy.

  • If dissolved in Methanol, DMSO, or Ethyl Acetate : Pour into "Non-Halogenated Waste" carboy.

• Rinsing: Triple-rinse the original vessel with the compatible solvent. Add rinsate to the waste container.

• Cap Venting: Ensure waste caps are vented (e.g., Eco-Funnel™) to prevent pressure buildup from potential off-gassing.

Protocol C: Contaminated Glassware

• Triple Rinse: Rinse glassware 3x with a polar solvent (Methanol or Acetone).

• Disposal of Rinsate: Treat rinsate as Protocol B .

• Glass Disposal: Once triple-rinsed, the glassware is legally considered "RCRA Empty" [3]. It can be washed normally or disposed of in a broken glass box.

Regulatory Compliance & Logistics

RCRA Waste Codes (USA)

While 4-Methyl-5-nitroindoline is not explicitly "P-listed" (acutely hazardous) by name in 40 CFR 261.33, it must be characterized by its properties:

• D001: Ignitable (if in flammable solvent).

• D002: Corrosive (due to HCl salt, if pH < 2).

• General Rule: Treat as Hazardous Waste Class 6.1 for transport.

Final Destruction Method

The only acceptable final destruction method is High-Temperature Incineration (1000°C+) with secondary combustion and gas scrubbing.

• Mechanism: Thermal oxidation breaks the nitro-aromatic ring into CO₂, H₂O, and NOₓ.

• Scrubbing: The HCl component requires alkaline scrubbing to capture acidic vapors, preventing release into the atmosphere [4].

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• U.S. Environmental Protection Agency. (2023). Incineration of Hazardous Waste: Technical Guidance. EPA.gov. [Link]

• U.S. Environmental Protection Agency. (2025). RCRA Empty Container Regulations (40 CFR 261.7). EPA.gov. [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]